1,2-dimethyl-1H-Imidazol-5-amine

• CAS: 80912-09-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties and Potential of 1,2-dimethyl-1H-Imidazol-5-amine

This guide provides a comprehensive technical overview of the chemical properties of 1,2-dimethyl-1H-imidazol-5-amine, a substituted imidazole of interest to researchers, scientists, and professionals in drug development. Due to the limited publicly available experimental data for this specific molecule, this document establishes a robust understanding by examining the well-characterized core, 1,2-dimethyl-1H-imidazole, and extrapolating the influence of the 5-amino substituent. This approach, grounded in established chemical principles and data from analogous compounds, offers valuable insights for its synthesis, characterization, and potential applications.

Introduction to the 1,2-dimethyl-1H-imidazole Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, present in numerous natural products and synthetic drugs.[1] Its unique aromatic and amphoteric nature allows it to participate in a wide range of chemical interactions, making it a privileged scaffold in drug design.[1][2] The 1,2-dimethyl substitution pattern, as seen in the parent compound 1,2-dimethyl-1H-imidazole, provides a stable and electronically defined core upon which further functionalization can be explored.

Physicochemical Properties: A Comparative Analysis

To predict the properties of 1,2-dimethyl-1H-imidazol-5-amine, we first consider the known physicochemical data of its parent compound, 1,2-dimethyl-1H-imidazole.

Table 1: Physicochemical Properties of 1,2-dimethyl-1H-imidazole (CAS: 1739-84-0)

Property	Value	Unit	Source
Molecular Formula	C₅H₈N₂	-	[3]
Molecular Weight	96.13	g/mol	[3]
Normal Boiling Point	477.20 - 479.20	K	[4]
Normal Melting Point	311.50	K	[4]
Proton Affinity	984.70	kJ/mol	[4]
Gas Basicity	952.60	kJ/mol	[4]
Ionization Energy	8.38	eV	[4]
logP (Octanol/Water)	0.729	-	[4]

The introduction of a 5-amino group is expected to significantly alter these properties. The amine's ability to form hydrogen bonds will likely increase the melting and boiling points and enhance aqueous solubility. Furthermore, the amino group will introduce an additional basic center, influencing the overall pKa of the molecule.

Proposed Synthesis of 1,2-dimethyl-1H-Imidazol-5-amine

A plausible and efficient synthetic route to 1,2-dimethyl-1H-imidazol-5-amine involves a three-step process starting from the commercially available 1,2-dimethyl-1H-imidazole. This strategy leverages a common transformation in heterocyclic chemistry: the reduction of a nitro group.

• Synthesis of 1,2-dimethyl-1H-imidazole: This can be achieved through a one-step synthesis using glyoxal, acetaldehyde, methylamine, and ammonia water.[5]

• Nitration: The 1,2-dimethyl-1H-imidazole is then nitrated to introduce a nitro group at the 5-position, yielding 1,2-dimethyl-5-nitro-1H-imidazole. This is a common electrophilic substitution reaction on the imidazole ring.[6]

• Reduction: The final step is the reduction of the 5-nitro group to the desired 5-amino group. This can be accomplished using various reducing agents, such as catalytic hydrogenation (H₂/Pd-C) or metal/acid combinations (e.g., SnCl₂/HCl).

Caption: Proposed synthetic pathway for 1,2-dimethyl-1H-imidazol-5-amine.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 1,2-dimethyl-5-nitro-1H-imidazole

• To a stirred solution of 1,2-dimethyl-1H-imidazole in concentrated sulfuric acid, cooled in an ice bath, slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., NaOH solution) to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 1,2-dimethyl-5-nitro-1H-imidazole.

Step 2: Reduction to 1,2-dimethyl-1H-imidazol-5-amine

• Dissolve 1,2-dimethyl-5-nitro-1H-imidazole in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (10% Pd-C).

• Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (typically 3-4 atm) at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield the crude 1,2-dimethyl-1H-imidazol-5-amine. Further purification can be achieved by recrystallization or column chromatography.

Spectral Data and Characterization

¹H NMR: The spectrum is expected to show singlets for the two methyl groups (N-CH₃ and C-CH₃). The position of the imidazole ring proton will be influenced by the electron-donating amino group. The protons of the amino group itself may appear as a broad singlet. For comparison, in other imidazole derivatives, the imidazole ring protons typically appear in the range of 6.5-7.0 ppm.[7]

¹³C NMR: The spectrum will show signals for the two methyl carbons and the three imidazole ring carbons. The chemical shifts will be indicative of the electronic environment within the ring.

IR Spectroscopy: Key vibrational bands are expected for the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-H stretching of the methyl groups, and C=N and C-N stretching vibrations of the imidazole ring.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 1,2-dimethyl-1H-imidazol-5-amine.

Reactivity and Potential for Further Derivatization

The chemical reactivity of 1,2-dimethyl-1H-imidazol-5-amine is dictated by the interplay of the electron-rich imidazole ring and the nucleophilic amino group.

• Acylation and Sulfonylation: The primary amino group is expected to readily react with acylating and sulfonylating agents to form the corresponding amides and sulfonamides.

• Diazotization: The 5-amino group can undergo diazotization with nitrous acid to form a diazonium salt, which can then be used in various coupling reactions to introduce other functional groups.

• Electrophilic Aromatic Substitution: The imidazole ring, activated by the amino group, may be susceptible to further electrophilic substitution, although the positions of substitution will be directed by the existing substituents.

Caption: Key reactivity pathways for 1,2-dimethyl-1H-imidazol-5-amine.

Potential Applications in Drug Discovery and Development

The imidazole scaffold is a key component in a vast array of pharmaceuticals with diverse biological activities, including antifungal, antibacterial, antiviral, and anticancer properties.[1] The introduction of an amino group at the 5-position provides a handle for further chemical modification, allowing for the generation of libraries of compounds for biological screening.

Given the structural similarities to other biologically active amino-imidazoles, 1,2-dimethyl-1H-imidazol-5-amine could serve as a valuable building block for the synthesis of novel therapeutic agents. For instance, derivatives of 5-aminoimidazoles have been explored as inhibitors of various enzymes and as modulators of cellular signaling pathways.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1,2-dimethyl-1H-imidazol-5-amine and its precursors. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat), and avoiding inhalation, ingestion, and skin contact.[8] It is advisable to consult the Safety Data Sheet (SDS) for any related compounds used in its synthesis.

Conclusion

While direct experimental data for 1,2-dimethyl-1H-imidazol-5-amine is sparse, a comprehensive understanding of its chemical properties can be constructed through a systematic analysis of its core structure and the influence of its substituents. This guide provides a foundational framework for its synthesis, characterization, and potential applications, serving as a valuable resource for researchers and scientists in the field of drug discovery and development. The proposed synthetic route and predicted chemical behaviors offer a solid starting point for further investigation into this promising molecule.

References

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. [Link]

• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Longdom Publishing. [Link]

• How 5-Amino-1MQ Works: Mechanism, Benefits, Stacking, and Cycling Guide. Swolverine. [Link]

• 1H-Imidazole, 1,2-dimethyl-. NIST WebBook. [Link]

• Method for preparing 1,2-dimethylimidazole.

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. JOCPR. [Link]

• Process for preparing 5-amino-1,2,3-thiadiazoles.

• Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies. PMC - NIH. [Link]

• Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmacy & Pharmaceutical Research. [Link]

• Efficient Synthesis of 4,4'-Bi-1H-imidazol-2-ones from 5-Amino-α-imino-1H-imidazole-4-acetonitriles and Isocyanates. The Journal of Organic Chemistry. [Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. PMC - NIH. [Link]

• Dimetridazole. PubChem - NIH. [Link]

• Synthesis and therapeutic potential of imidazole containing compounds. PMC - NIH. [Link]

• Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry. [Link]

• Regioselective Synthesis of 2-Aryl-5-cyano-1-(2-hydroxyaryl)-1H-imidazole-4-carboxamides Self-Assisted by a 2-Hydroxyaryl Group. ACS Omega. [Link]

• 1-Methyl-5-nitro-1H-imidazole. ResearchGate. [Link]

• 5-amino-1MQ.pdf. Compounded Preparation Monograph. [Link]

• Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• trisubstituted and 1,2,4,5-tetrasubstituted imidazoles catalyzed by a magnetic n. [Link]

• Chemical Properties of 1H-Imidazole, 1,2-dimethyl- (CAS 1739-84-0). Cheméo. [Link]

• Preparation of Imidazolium 2,4,5-Trinitroimidazolate from Derivatives of Imidazole and Its Oxidation Under Nitration. Biblioteka Nauki. [Link]

• 12 A review: Imidazole synthesis and its biological activities. [Link]

• 5-[2-(1,1-Dimethylethyl)-4-(4-fluorophenyl)-1H-imidazol-5-yl]-3-(2,2-dimethylpropyl)-3H-imidazo[4,5. CAS Common Chemistry. [Link]

• Catalyst-Free Synthesis of 2,4-Disubstituted-1H-imidazoles through [3 + 2] Cyclization of Vinyl Azides with Amidines. ACS Omega. [Link]21/acsomega.7b00823)

Sources

• 1. Recent advances in the synthesis of highly substituted imidazolidines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06010E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1H-Imidazole, 1,2-dimethyl- [webbook.nist.gov]
• 4. 1H-Imidazole, 1,2-dimethyl- (CAS 1739-84-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. CN102796047A - Method for preparing 1,2-dimethylimidazole - Google Patents [patents.google.com]
• 6. Dimetridazole | C5H7N3O2 | CID 3090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imidazole synthesis [organic-chemistry.org]

An In-depth Technical Guide to 1,2-dimethyl-1H-Imidazol-5-amine: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1,2-dimethyl-1H-imidazol-5-amine, a heterocyclic compound with significant potential in medicinal chemistry and drug development. Drawing upon established principles of organic synthesis and analytical chemistry, this document details the molecule's physicochemical properties, a robust synthetic route, and state-of-the-art analytical methodologies for its characterization. Furthermore, it explores the compound's prospective applications in therapeutic research, grounded in the well-documented biological activities of related 5-aminoimidazole scaffolds.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development. The following table summarizes the key computed and predicted properties of 1,2-dimethyl-1H-imidazol-5-amine. It is important to note that while calculated values provide a strong indication, experimental verification is recommended for mission-critical applications.

Property	Value	Source
Molecular Formula	C₅H₉N₃	PubChem[1]
Molecular Weight	111.15 g/mol	PubChem[2]
IUPAC Name	1,2-dimethyl-1H-imidazol-5-amine	-
Predicted XLogP3	-0.7	PubChem[1]
Predicted Hydrogen Bond Donor Count	2	PubChem[1]
Predicted Hydrogen Bond Acceptor Count	2	PubChem[1]
Predicted Rotatable Bond Count	0	PubChem[1]
Predicted Topological Polar Surface Area	54.7 Ų	PubChem[1]
Predicted pKa (most basic)	~6.5 (estimated)	-

Note: Predicted values are computationally derived and should be confirmed experimentally.

Synthesis and Purification: A Proposed Pathway

This approach is predicated on the electrophilic substitution patterns of the imidazole ring, where the C5 position is susceptible to nitration, particularly when the C2 position is occupied. The subsequent reduction of the nitro group is a standard and high-yielding transformation.

Proposed Synthetic Workflow

Sources

• 1. d4-Histamine | C5H9N3 | CID 129730551 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Histamine | C5H9N3 | CID 774 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Potential Biological Activity of 1,2-dimethyl-1H-Imidazol-5-amine: A Scientific Prospectus

For: Researchers, Scientists, and Drug Development Professionals

Preamble: Charting Unexplored Territory in Imidazole Chemistry

The imidazole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of biologically active compounds, from essential amino acids like histidine to a wide array of synthetic drugs.[1][2][3] Its unique electronic properties and ability to engage in various biological interactions have cemented its status as a "privileged scaffold" in drug discovery. This guide ventures into the prospective biological landscape of a lesser-explored derivative: 1,2-dimethyl-1H-imidazol-5-amine . In the absence of extensive direct research on this specific molecule, this document serves as a scientific prospectus, leveraging established knowledge of the broader imidazole class to hypothesize potential biological activities, outline synthetic strategies, and propose a comprehensive research framework for its investigation. Our objective is to provide a forward-looking, technically grounded resource for researchers poised to explore new frontiers in imidazole-based therapeutics.

The Imidazole Scaffold: A Foundation of Diverse Bioactivity

The five-membered aromatic heterocycle of imidazole is a versatile pharmacophore, conferring upon its derivatives a wide spectrum of biological activities. These include, but are not limited to, antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[1][2] The nitrogen atoms within the ring can act as both hydrogen bond donors and acceptors, facilitating interactions with a variety of biological targets. Furthermore, the planarity of the ring allows for stacking interactions, while its susceptibility to substitution at multiple positions enables fine-tuning of steric and electronic properties to optimize target binding and pharmacokinetic profiles.

Synthetic Pathways to 1,2-dimethyl-1H-Imidazol-5-amine

While a specific, optimized synthesis for 1,2-dimethyl-1H-imidazol-5-amine is not prominently documented, established methods for the synthesis of substituted imidazoles provide a logical starting point. A plausible approach could be a multi-step synthesis, potentially starting from a suitably substituted glyoxal or a related precursor. General methods for imidazole synthesis, such as the Wallach synthesis, which involves the reaction of an N,N'-disubstituted oxamide with phosphorus pentachloride, could be adapted.[1] Another potential route could involve the functionalization of a pre-formed imidazole ring.

Proposed Synthetic Workflow

A hypothetical, yet chemically sound, synthetic route is outlined below. This workflow is designed to be a self-validating system, with clear intermediates that can be isolated and characterized at each stage.

Caption: A plausible multi-step synthetic workflow for 1,2-dimethyl-1H-imidazol-5-amine.

Hypothesized Biological Activities and Therapeutic Targets

The structural features of 1,2-dimethyl-1H-imidazol-5-amine—namely the substituted imidazole core and the primary amine at the 5-position—suggest several potential avenues for biological activity.

Kinase Inhibition

A significant number of kinase inhibitors incorporate the imidazole scaffold. The nitrogen atoms of the imidazole ring can form key hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The 1,2-dimethyl substitution pattern could influence the orientation of the molecule within the binding site, potentially conferring selectivity. For instance, derivatives of 1-methyl-1H-imidazol-5-yl have been investigated as inhibitors of Aurora kinases.[4]

Histamine Receptor Modulation

Given the structural similarity of the amino-imidazole core to histamine, it is plausible that 1,2-dimethyl-1H-imidazol-5-amine could interact with one or more of the histamine receptors (H1, H2, H3, H4).[5] The N-methylation on the imidazole ring and the additional methyl group at the 2-position would likely alter the binding affinity and selectivity compared to histamine itself. Modulation of these receptors has therapeutic implications in allergy, gastric acid secretion, and immunomodulation.

Antimicrobial Activity

The imidazole ring is a key component of many antimicrobial agents, such as metronidazole.[3] The proposed molecule could be investigated for its potential to inhibit the growth of various bacterial and fungal strains. The mechanism could involve the disruption of microbial cellular processes or the inhibition of essential enzymes.

Proposed Experimental Protocols for Biological Evaluation

To systematically investigate the biological activity of 1,2-dimethyl-1H-imidazol-5-amine, a tiered screening approach is recommended.

Initial Cytotoxicity Assessment

Objective: To determine the general cytotoxicity of the compound in relevant cell lines.

Protocol:

• Cell Culture: Maintain selected human cell lines (e.g., HEK293 for general toxicity, and a panel of cancer cell lines if pursuing oncology applications) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

• Compound Preparation: Prepare a stock solution of 1,2-dimethyl-1H-imidazol-5-amine in a suitable solvent (e.g., DMSO) and create a serial dilution series.

• Cell Treatment: Seed cells in 96-well plates and allow them to adhere overnight. Replace the medium with fresh medium containing varying concentrations of the test compound.

• Viability Assay: After a 48- or 72-hour incubation period, assess cell viability using a standard method such as the MTT or PrestoBlue assay.

• Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) value to quantify the compound's cytotoxicity.

Kinase Inhibitor Screening Panel

Objective: To identify potential kinase targets of 1,2-dimethyl-1H-imidazol-5-amine.

Protocol:

• Assay Platform: Utilize a commercial kinase screening service (e.g., Eurofins DiscoverX, Promega) that offers a broad panel of human kinases.

• Compound Submission: Provide the compound at a specified concentration (typically 1-10 µM) for initial single-point screening.

• Data Interpretation: Analyze the percentage of inhibition for each kinase. Hits are typically defined as kinases showing greater than 50% inhibition.

• Follow-up Studies: For promising hits, perform dose-response assays to determine the Ki or IC50 values and confirm the inhibitory activity.

Histamine Receptor Binding Assays

Objective: To determine if 1,2-dimethyl-1H-imidazol-5-amine binds to and modulates the activity of histamine receptors.

Protocol:

• Receptor Source: Use commercially available cell lines stably expressing each of the human histamine receptors (H1, H2, H3, H4).

• Radioligand Binding Assay:

  • Prepare cell membrane homogenates from the receptor-expressing cell lines.

  • Incubate the membranes with a known radiolabeled ligand for the specific receptor (e.g., [³H]-pyrilamine for H1) in the presence of increasing concentrations of the test compound.

  • Measure the displacement of the radioligand to determine the binding affinity (Ki) of the test compound.

• Functional Assays:

  • For Gq-coupled receptors (H1), measure the downstream signaling by quantifying intracellular calcium mobilization using a fluorescent calcium indicator.

  • For Gs-coupled (H2) or Gi-coupled (H3, H4) receptors, measure changes in intracellular cAMP levels using a suitable assay kit (e.g., HTRF, ELISA).

Hypothetical Signaling Pathway Modulation

Should 1,2-dimethyl-1H-imidazol-5-amine be found to act as an agonist at the H1 histamine receptor, it would be expected to activate the canonical Gq signaling pathway.

Caption: A hypothetical signaling pathway for H1 receptor activation by 1,2-dimethyl-1H-imidazol-5-amine.

Quantitative Data Summary (Hypothetical)

The following table presents a template for summarizing potential quantitative data that would be generated from the proposed experimental workflows.

Assay Type	Target/Cell Line	Endpoint	Hypothetical Result
Cytotoxicity	HEK293	IC50	> 100 µM
Kinase Screen	Aurora A	% Inhibition @ 10 µM	85%
Kinase Screen	FLT3	% Inhibition @ 10 µM	72%
H1 Receptor Binding	HEK293-H1R	Ki	500 nM
H2 Receptor Binding	CHO-H2R	Ki	> 10 µM
H1 Receptor Function	HEK293-H1R	EC50 (Ca²⁺ flux)	1.2 µM

Conclusion and Future Directions

While the biological activity of 1,2-dimethyl-1H-imidazol-5-amine remains to be empirically determined, this prospectus provides a robust, scientifically-grounded framework for its investigation. Based on the well-established and diverse bioactivities of the imidazole scaffold, this particular derivative represents a promising, yet underexplored, area of research. The proposed synthetic and screening strategies offer a clear path forward for elucidating its potential as a novel kinase inhibitor, a modulator of histamine receptors, or an antimicrobial agent. The insights gained from such studies will not only shed light on the specific properties of this molecule but also contribute to the broader understanding of structure-activity relationships within the vast and therapeutically significant class of imidazole compounds.

References

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules. [Link]

• A review: Imidazole synthesis and its biological activities. Journal of Drug Delivery and Therapeutics. [Link]

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry. [Link]

• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules. Chemical Sciences Journal. [Link]

• Overview on Biological Activities of Imidazole Derivatives. ResearchGate. [Link]

• Pharmacokinetics of EF5 [2-(2-nitro-1-H-imidazol-1-yl)-N-(2,2,3,3,3-pentafluoropropyl) acetamide] in human patients: implications for hypoxia measurements in vivo by 2-nitroimidazoles. Cancer Chemotherapy and Pharmacology. [Link]

• Pharmacokinetics and tissue distribution of 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide; a novel ALK5 inhibitor and a potential anti-fibrosis drug. Archives of Pharmacal Research. [Link]

• Imidazopyridine-based selective and multifunctional ligands of biological targets associated with psychiatric and neurodegenerative diseases. European Journal of Medicinal Chemistry. [Link]

• From Far West to East: Joining the Molecular Architecture of Imidazole-like Ligands in HO-1 Complexes. Molecules. [Link]

• Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor. Chemistry & Biodiversity. [Link]

Sources

• 1. pharmacyjournal.net [pharmacyjournal.net]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

The Enigmatic Core: A Technical Guide to Substituted 5-Aminoimidazoles and the Potential of 1,2-dimethyl-1H-imidazol-5-amine

This guide provides an in-depth exploration of substituted 5-aminoimidazoles, a class of heterocyclic compounds with significant, yet not fully tapped, potential in medicinal chemistry and drug development. Due to a notable absence of published data on the specific molecule 1,2-dimethyl-1H-imidazol-5-amine, this document will leverage established knowledge of analogous structures to build a comprehensive profile. We will delve into proposed synthetic pathways, predict chemical behaviors, and explore potential biological activities, offering a foundational resource for researchers and drug development professionals venturing into this promising chemical space.

The 5-Aminoimidazole Scaffold: A Privileged Motif in Nature and Medicine

The imidazole ring is a cornerstone of numerous biologically active molecules.[1] Its presence in essential biomolecules like the amino acid histidine and purine bases underscores its fundamental role in biological systems.[2] The addition of an amino group at the 5-position introduces a critical pharmacophoric element, enhancing the molecule's ability to form hydrogen bonds and act as a versatile building block for more complex heterocyclic systems. 5-Aminoimidazole derivatives are key intermediates in the biosynthesis of purines, highlighting their inherent biocompatibility and metabolic relevance.[3]

Charting the Synthetic Landscape: A Proposed Pathway to 1,2-dimethyl-1H-imidazol-5-amine

While no direct synthesis for 1,2-dimethyl-1H-imidazol-5-amine is documented, established methodologies for analogous structures provide a robust framework for its potential synthesis. A plausible and efficient approach would be a multi-component reaction strategy, valued for its atom economy and ability to generate molecular diversity.[4]

One promising route involves a three-component reaction utilizing a 1,2-dicarbonyl compound, an amine, and a source of ammonia, followed by subsequent methylation. A more tailored approach could involve the cyclization of a suitably substituted α-aminonitrile, a common precursor for imidazole synthesis.

A potential synthetic workflow is outlined below:

A proposed synthetic workflow for 1,2-dimethyl-1H-imidazol-5-amine.

Experimental Protocol: Proposed Synthesis of 1,2-dimethyl-1H-imidazol-5-amine

Step 1: Synthesis of 2-amino-2-methylpropanenitrile (α-Amino Nitrile)

• To a cooled (0 °C) solution of acetone (1.0 eq) and ammonia (excess) in methanol, add a solution of sodium cyanide (1.1 eq) in water dropwise.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude α-amino nitrile.

Step 2: Cyclization to 5-amino-2-methyl-1H-imidazole

• Dissolve the crude α-amino nitrile (1.0 eq) in an excess of formamidine acetate or triethyl orthoformate.

• Heat the mixture to reflux for 4-6 hours.

• Monitor the formation of the imidazole ring by LC-MS.

• Cool the reaction mixture and purify the product by column chromatography on silica gel.

Step 3: N-Methylation to 1,2-dimethyl-1H-imidazol-5-amine

• To a solution of 5-amino-2-methyl-1H-imidazole (1.0 eq) in a suitable aprotic solvent (e.g., DMF or acetonitrile), add a base such as sodium hydride (1.1 eq) at 0 °C.

• After stirring for 30 minutes, add methyl iodide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the product with ethyl acetate.

• Purify the final compound by column chromatography to obtain 1,2-dimethyl-1H-imidazol-5-amine.

Predicted Physicochemical and Chemical Properties

The chemical properties of 1,2-dimethyl-1H-imidazol-5-amine can be inferred from the behavior of related 5-aminoimidazole derivatives. The amino group at the C5 position is expected to be a key site for further functionalization, allowing for the synthesis of a diverse library of derivatives.

Property	Predicted Value/Characteristic	Rationale
Basicity	The imidazole ring nitrogen (N3) will be the most basic site. The exocyclic amino group will be less basic due to resonance delocalization of its lone pair into the aromatic ring.	The lone pair on the sp2 hybridized ring nitrogen is more available for protonation compared to the amino group's lone pair which participates in the aromatic system.
Reactivity	The amino group can undergo acylation, alkylation, and diazotization reactions. The imidazole ring can undergo electrophilic substitution, although the electron-donating amino group may direct incoming electrophiles.	The nucleophilic nature of the primary amine allows for a variety of derivatization reactions. The imidazole ring's aromatic character allows for electrophilic substitution, influenced by existing substituents.
Stability	5-aminoimidazoles can be susceptible to oxidation and may require handling under an inert atmosphere, especially if subjected to harsh reaction conditions. Some 5-aminoimidazo[1,2-a]imidazole products have been noted to be unstable and undergo in situ dehydrogenation.[4]	The electron-rich nature of the ring system can make it prone to oxidative degradation.

Exploring the Bioactive Potential: A Landscape of Possibilities

Substituted imidazoles are a wellspring of diverse pharmacological activities, and 5-aminoimidazole derivatives are no exception.[5] The structural features of 1,2-dimethyl-1H-imidazol-5-amine suggest several avenues for biological investigation.

Potential Therapeutic Applications:

• Antimicrobial Agents: The imidazole nucleus is a common feature in many antifungal and antibacterial drugs.[5] The specific substitution pattern of 1,2-dimethyl-1H-imidazol-5-amine could confer activity against various pathogens.

• Anticancer Agents: Many imidazole derivatives exhibit potent anticancer activity through various mechanisms, including enzyme inhibition and disruption of cellular signaling pathways.[6]

• Anti-inflammatory and Analgesic Activity: The imidazole scaffold is present in compounds with anti-inflammatory and analgesic properties.[7]

• Histamine Receptor Modulation: As a substituted imidazole, this compound could potentially interact with histamine receptors, suggesting applications in allergy or gastric acid-related disorders.[8]

The potential biological activities of 1,2-dimethyl-1H-imidazol-5-amine are summarized in the following diagram:

Potential biological activities of 1,2-dimethyl-1H-imidazol-5-amine.

Pharmacokinetic Considerations and Drug Development Perspectives

The journey of a promising scaffold from discovery to a therapeutic agent is heavily influenced by its pharmacokinetic profile. For imidazole-containing compounds, properties such as solubility, bioavailability, and metabolism are critical.[1]

The introduction of methyl groups at the N1 and C2 positions is likely to increase the lipophilicity of the molecule compared to an unsubstituted 5-aminoimidazole. This could enhance membrane permeability and oral bioavailability. However, it may also increase metabolic susceptibility, particularly through N-demethylation or oxidation of the methyl groups.

The polar amino group at the C5 position will contribute to the molecule's overall polarity and may influence its solubility and excretion profile. The interplay between the lipophilic methyl groups and the polar amino group will be a key determinant of the compound's drug-like properties.

Conclusion and Future Directions

While 1,2-dimethyl-1H-imidazol-5-amine remains an uncharacterized entity in the scientific literature, this guide provides a comprehensive, evidence-based framework for its synthesis, and predicted chemical and biological properties. By leveraging the extensive knowledge of substituted 5-aminoimidazoles, we have outlined a clear path for future research.

The proposed synthetic routes offer a starting point for the chemical synthesis and characterization of this novel compound. Subsequent biological screening, guided by the predicted activities, could unveil its therapeutic potential. Further derivatization of the 5-amino group would open up a vast chemical space for the development of new and potent drug candidates. The exploration of this enigmatic core holds significant promise for the advancement of medicinal chemistry and the discovery of novel therapeutics.

References

• Thiamine. In: Wikipedia. ; 2024. [Link]

• Daraji DG, Prajapati NP, Patel HD. Synthesis and Applications of 2‐Substituted Imidazole and Its Derivatives: A Review. Journal of Heterocyclic Chemistry. 2019;56(8):2139-2173. [Link]

• Krasavin M, Dar’in D, Krumkacheva O, et al. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules. 2021;26(6):1741. [Link]

• Muizebelt WJ, Visser T, Smeets J, et al. Nonenzymatic synthesis and properties of 5-aminoimidazole ribonucleotide (AIR). Synthesis of specifically 15N-labeled 5-aminoimidazole ribonucleoside (AIRs) derivatives. Journal of the American Chemical Society. 1996;118(48):12198-12205. [Link]

• Al-Amiery AA, Kadhum AAH, Mohamad AB. Naturally Occurring and Synthetic Imidazoles: Their Chemistry and Their Biological Activities. Journal of Chemistry. 2014;2014:e140581. [Link]

• Buschauer A, Schunack W. [Synthesis and pharmacologic action of substituted imidazolyl- and thiazolylmethylthioethylguanidine]. Arzneimittelforschung. 1983;33(1):37-43. [Link]

• Asif M. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules. 2022;27(15):4714. [Link]

• Driowya M, Demeunynck M, Bougrin K, et al. Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride. Frontiers in Chemistry. 2019;7:599. [Link]

• Krasavin M, Dar’in D, Krumkacheva O, et al. Synthesis of Functionalized 1 H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules (Basel, Switzerland). 2021;26(6). [Link]

• Synthesis of amino imidazole carbonitrile derivatives 4a–f and 5a–f, and 8,9-disubstituted-6,9-dihydro-1H-purin-6-ones 6a–f and 7a–f. ResearchGate. [Link]

• Yahyazadeh A, Haghi M. Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry. 2007;19(6):4321-4326. [Link]

• Mechanism proposed to explain the synthesis of substituted imidazoles... ResearchGate. [Link]

• Khan I, Zaib S, Batool S, et al. Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies. Molecules. 2022;27(23):8133. [Link]

• Bhragual DD, Nanda P, Kumar A, Singh R. Synthesis and pharmacological evaluation of some substituted imidazoles. Journal of Chemical and Pharmaceutical Research. 2010;2(2):345-349. [Link]

• Gyawali R, Ibrahim SA. Recent Advancements in Enhancing Antimicrobial Activity of Plant-Derived Polyphenols by Biochemical Means. Microorganisms. 2020;8(8):1205. [Link]

• 5-Aminoimidazole-4-carboxamide. PubChem. [Link]

• Asif M. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Journal of Heterocyclic Chemistry. 2016;53(5):1347-1365. [Link]

• Robertson DS. Biochemical and biomedical aspects of metabolic imidazoles. Clinical Biochemistry. 2011;44(17-18):1363-1369. [Link]

• Zhang L, Sun L, Li J, et al. Synthesis of 2,4-Disubstituted 5-Aminoimidazoles Using Microwave Irradiation. Synlett. 2007;(18):2855-2857. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biochemical and biomedical aspects of metabolic imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiamine - Wikipedia [en.wikipedia.org]
• 4. Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Synthesis and pharmacologic action of substituted imidazolyl- and thiazolylmethylthioethylguanidine] - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ascending Profile of 1,2-dimethyl-1H-imidazol-5-amine Derivatives in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The imidazole nucleus, a cornerstone in medicinal chemistry, continues to yield novel molecular entities with significant therapeutic potential. Among these, the 1,2-dimethyl-1H-imidazol-5-amine scaffold has emerged as a privileged structure, underpinning the development of a new generation of targeted therapies. This technical guide provides a comprehensive overview of the synthesis, biological significance, and therapeutic applications of 1,2-dimethyl-1H-imidazol-5-amine and its derivatives. We will delve into the synthetic methodologies, explore the nuanced structure-activity relationships, and illuminate the mechanisms of action that confer their diverse pharmacological activities, with a particular focus on their burgeoning role in oncology. This document is intended to serve as a vital resource for researchers, scientists, and drug development professionals engaged in the pursuit of innovative therapeutics.

Introduction: The Imidazole Scaffold and the Rise of a Key Derivative

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. Its unique electronic properties, ability to participate in hydrogen bonding, and capacity to coordinate with metal ions have made it a ubiquitous feature in a vast array of biologically active molecules.[1][2] From essential amino acids like histidine to numerous approved drugs, the imidazole moiety is a testament to nature's and medicinal chemists' ingenuity.[1] The diverse pharmacological activities associated with imidazole derivatives are extensive, encompassing anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory properties.[2][3]

Within this broad class of compounds, the 1,2-dimethyl-1H-imidazol-5-amine core structure has garnered increasing attention. The strategic placement of the methyl groups at the 1 and 2 positions, along with the amino group at the 5-position, creates a unique chemical entity with distinct steric and electronic features. These characteristics are pivotal in defining the scaffold's interaction with biological targets and are the foundation for its therapeutic potential. One notable derivative, [(1,2-Dimethyl-1H-imidazol-5-yl)methyl]amine, has been identified as a promising diagnostic agent for pancreatic cancer, highlighting the specific and potent applications of this molecular framework.[4]

Synthetic Strategies: Accessing the 1,2-dimethyl-1H-imidazol-5-amine Core and its Analogs

The efficient synthesis of the 1,2-dimethyl-1H-imidazol-5-amine scaffold and its derivatives is paramount for extensive biological evaluation and drug development. While a variety of methods exist for the synthesis of substituted imidazoles, such as the Radiszewski, Wallach, and Marckwald syntheses, accessing the specific 1,2,5-trisubstituted pattern of our core molecule often requires tailored approaches.[1][5]

A common strategy involves a multi-step sequence that allows for the controlled introduction of substituents onto the imidazole ring. One plausible synthetic route is outlined below.

Experimental Protocol: A General Synthetic Approach

Step 1: Synthesis of a Substituted Imidazole Precursor

A versatile method for constructing the imidazole ring is the reaction of a 1,2-dicarbonyl compound with an aldehyde and ammonia, a variation of the Radiszewski synthesis.[1] To achieve the desired substitution pattern, a protected aminoketone can be utilized.

• Reaction Setup: To a solution of a suitably protected α-aminoketone (1.0 eq) in a protic solvent such as ethanol, add a solution of glyoxal (1.1 eq) and methylamine (1.2 eq).

• Reaction Conditions: The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to yield the protected 1,2-dimethyl-1H-imidazol-5-amine derivative.

Step 2: Deprotection and Derivatization

The protecting group on the amine can then be removed under appropriate conditions (e.g., acid or base hydrolysis) to yield the 1,2-dimethyl-1H-imidazol-5-amine core. This primary amine serves as a versatile handle for further derivatization to explore structure-activity relationships (SAR). For instance, acylation, alkylation, or sulfonylation reactions can be performed to introduce a wide range of functional groups.

Figure 1: General synthetic workflow for accessing 1,2-dimethyl-1H-imidazol-5-amine and its derivatives.

Biological Significance and Therapeutic Applications

The biological activities of 1,2-dimethyl-1H-imidazol-5-amine derivatives are diverse, with a significant emphasis on their potential as anticancer agents. The imidazole scaffold is a key component in several clinically approved anticancer drugs, where it can interact with various biological targets, including DNA, kinases, and other enzymes crucial for tumor progression.[6][7][8]

Anticancer Activity

Derivatives of the 1,2-dimethyl-1H-imidazole scaffold have shown promise in targeting various hallmarks of cancer. Their mechanisms of action are often multifaceted and can include:

• Kinase Inhibition: Many imidazole-containing compounds are potent kinase inhibitors.[7] Kinases are a class of enzymes that play a critical role in cell signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of kinase activity is a common feature of many cancers. Derivatives of 1,2-dimethyl-1H-imidazol-5-amine can be designed to fit into the ATP-binding pocket of specific kinases, thereby blocking their activity and inhibiting cancer cell growth.

• DNA Intercalation and Damage: Some imidazole derivatives can intercalate into the DNA double helix or induce DNA damage, leading to the activation of apoptotic pathways in cancer cells.[8] Dacarbazine, an imidazole-containing anticancer drug, functions as an alkylating agent that damages DNA.[6]

• Enzyme Inhibition: Imidazole derivatives can also inhibit other enzymes that are critical for cancer cell survival and proliferation.

The promising anticancer potential of imidazole derivatives is underscored by the numerous compounds that have entered clinical trials.[1]

Diagnostic Applications in Pancreatic Cancer

A significant breakthrough for this specific scaffold is the identification of [(1,2-Dimethyl-1H-imidazol-5-yl)methyl]amine as a diagnostic agent for pancreatic cancer.[4] This derivative reportedly reacts with copper oxide to produce a green precipitate, a reaction that is selective for pancreatic cancer cells.[4] This finding opens up new avenues for the development of non-invasive diagnostic tools for a disease that is notoriously difficult to detect in its early stages.

Figure 2: Key biological applications of 1,2-dimethyl-1H-imidazol-5-amine derivatives.

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is crucial for optimizing the potency and selectivity of drug candidates. For the 1,2-dimethyl-1H-imidazol-5-amine scaffold, SAR studies would typically involve systematic modifications at various positions of the molecule and evaluating the impact on biological activity.

Key Positions for Modification:

• The 5-amino group: This is a primary site for introducing diversity. The nature of the substituent on the amino group can significantly influence the compound's interaction with its biological target. For instance, introducing different aryl or alkyl groups can modulate lipophilicity, hydrogen bonding capacity, and steric interactions.

• The 1- and 2-methyl groups: While the core structure specifies methyl groups at these positions, exploring the impact of other small alkyl groups could provide insights into the steric requirements of the binding pocket.

• The imidazole ring itself: Although less common, modifications to the imidazole ring, such as the introduction of halogens or other small functional groups, could be explored to fine-tune the electronic properties of the scaffold.

A hypothetical SAR table is presented below to illustrate how such data would be organized.

Compound ID	R1 (at 5-amino)	R2 (at N1)	R3 (at C2)	IC50 (nM) [Target Kinase]
Core	H	CH3	CH3	>10,000
DA-001	-CH2-Ph	CH3	CH3	500
DA-002	-C(O)-Ph	CH3	CH3	150
DA-003	-SO2-Ph	CH3	CH3	800
DA-004	-CH2-(4-Cl-Ph)	CH3	CH3	250

Future Perspectives and Conclusion

The 1,2-dimethyl-1H-imidazol-5-amine scaffold represents a promising starting point for the development of novel therapeutics and diagnostic agents. The initial finding of a derivative with diagnostic potential for pancreatic cancer is particularly exciting and warrants further investigation to elucidate the underlying mechanism and to develop it into a clinically viable tool.

In the realm of therapeutics, the versatility of the 5-amino group allows for the creation of large and diverse chemical libraries for screening against various biological targets. Future research should focus on:

• Elucidation of the mechanism of action: For active compounds, detailed mechanistic studies are essential to understand how they exert their biological effects.

• Optimization of pharmacokinetic properties: Lead compounds will need to be optimized for their absorption, distribution, metabolism, and excretion (ADME) properties to ensure they are suitable for in vivo studies.

• Exploration of new therapeutic areas: While oncology is a primary focus, the broad biological activity of imidazoles suggests that derivatives of this scaffold may have potential in other therapeutic areas, such as infectious diseases and inflammatory disorders.

References

• Imidazoles as potential anticancer agents. PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8271881/]
• Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7829141/]
• [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Organic & Biomolecular Chemistry (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob01157a]
• Structure−Activity Relationships for NAMI-A-type Complexes (HL)[trans-RuCl4L(S-dmso)ruthenate(III)] (L = Imidazole, Indazole, 1,2,4-Triazole, 4-Amino-1,2,4-triazole, and 1-Methyl-1,2,4. ACS Publications - American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ic061750c]
• Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation of Propargylic Ureas under Ambient Conditions. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.8b03213]
• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Longdom Publishing. [URL: https://www.longdom.org/open-access/studies-on-imidazole-and-its-derivatives-with-particular-emphasison-their-chemicalbiological-applications-as-bioactive-molecul-2155-9872-1000219.pdf]
• (PDF) Overview on Biological Activities of Imidazole Derivatives. ResearchGate. [URL: https://www.researchgate.
• Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo[1,5-a]pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. MDPI. [URL: https://www.mdpi.com/1422-0067/25/8/4493]
• [(1,2-Dimethyl-1H-imidazol-5-yl)methyl]amine dihydrochloride. CymitQuimica. [URL: https://cymitquimica.com/base/files/fls/55/248/135967_TDS_EN.pdf]
• Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. MDPI. [URL: https://www.mdpi.com/1420-3049/28/18/6561]
• Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo | ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.3c05971]
• Research Article Imidazole: Having Versatile Biological Activities. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Research-Article-Imidazole%3A-Having-Versatile-Bansal-Kumar/08e03e574f07399a9a304190865c32587889f41b]
• Synthesis, spectroscopic characterization, and crystal structure analysis of dimethyl[(1H-1,2,4-triazol-1-yl)methyl]amine monohydrate: stereoelectronic and topological insights | Request PDF. ResearchGate. [URL: https://www.researchgate.net/publication/371399435_Synthesis_spectroscopic_characterization_and_crystal_structure_analysis_of_dimethyl1H-124-triazol-1-ylmethylamine_monohydrate_stereoelectronic_and_topological_insights]
• Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. MDPI. [URL: https://www.mdpi.com/1424-8247/14/2/95]
• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. [URL: https://www.mdpi.com/1420-3049/29/7/1422]
• Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. [URL: https://www.researchgate.net/publication/379391038_Significance_of_Imidazole_in_Cancer_Drug_Discovery_Recent_Advancements]
• Structure-activity relationship of human glutaminyl cyclase inhibitors having an N-(5-methyl-1H-imidazol-1-yl)propyl thiourea template. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/23643900/]
• Synthesis, Characterization, and Evaluation of Biological Activities of Imidazolyl-Isoxazoline Analogue. Biointerface Research in Applied Chemistry. [URL: https://biointerfaceres.com/wp-content/uploads/2020/06/20695837.2020.10.5.0510.pdf]
• Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8293774/]
• US20200377475A1 - An improved process for 3-(4-methyl-1h-imidazol-1-yl)-5-(trifluoromethyl) aniline. Google Patents. [URL: https://patents.google.
• Synthesis and potential antineoplastic activity of dehydroabietylamine imidazole derivatives. [URL: https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra08709a]

Sources

• 1. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. Imidazoles as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ijsrtjournal.com [ijsrtjournal.com]

Protocols & Analytical Methods

Synthesis of 1,2-dimethyl-1H-Imidazol-5-amine: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed protocol for the synthesis of 1,2-dimethyl-1H-imidazol-5-amine, a valuable building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. The protocol herein is presented with in-depth technical insights, emphasizing the rationale behind experimental choices and ensuring a self-validating and reproducible process.

Introduction

1,2-dimethyl-1H-imidazol-5-amine is a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is found in a range of molecules with diverse biological activities, making its efficient synthesis a topic of significant interest. The protocol outlined below follows a well-established three-step synthetic route starting from the commercially available 2-methylimidazole. This route involves nitration, N-methylation, and subsequent reduction of the nitro group to afford the target amine. Each step has been optimized to ensure high yield and purity of the desired product.

Synthetic Strategy Overview

The synthesis of 1,2-dimethyl-1H-imidazol-5-amine is achieved through a robust three-step process:

• Nitration of 2-methylimidazole: The initial step involves the electrophilic nitration of the 2-methylimidazole ring at the C5 position using a mixture of nitric acid and sulfuric acid.

• N-methylation of 2-methyl-5-nitroimidazole: The resulting 2-methyl-5-nitroimidazole is then methylated at the N1 position of the imidazole ring using dimethyl sulfate.

• Reduction of 1,2-dimethyl-5-nitroimidazole: The final step is the reduction of the nitro group of 1,2-dimethyl-5-nitroimidazole to the corresponding amine using a suitable reducing agent, such as stannous chloride or catalytic hydrogenation.

This synthetic pathway is illustrated in the workflow diagram below.

Figure 1. Overall synthetic workflow for 1,2-dimethyl-1H-imidazol-5-amine.

Detailed Experimental Protocols

Part 1: Synthesis of 2-methyl-5-nitroimidazole

This procedure involves the nitration of 2-methylimidazole. The reaction is highly exothermic and requires careful temperature control.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Notes
2-Methylimidazole	C₄H₆N₂	82.10	82.1 g (1.0 mol)	Commercially available
Sulfuric Acid (98%)	H₂SO₄	98.08	500 mL	Concentrated
Nitric Acid (65%)	HNO₃	63.01	300 mL	Fuming
Ice	H₂O	18.02	As needed	For cooling bath
Sodium Hydroxide (NaOH)	NaOH	40.00	As needed	For neutralization

Procedure:

• In a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add concentrated sulfuric acid (500 mL).

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add 2-methylimidazole (82.1 g, 1.0 mol) to the cold sulfuric acid with vigorous stirring. The addition should be portion-wise to maintain the temperature below 10 °C.

• Once the addition is complete, slowly add fuming nitric acid (300 mL) dropwise from the dropping funnel. The temperature must be strictly maintained between 0 and 5 °C during the addition. This step is highly exothermic.

• After the addition of nitric acid, continue stirring the reaction mixture at 0-5 °C for 2 hours.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 12 hours.

• Carefully pour the reaction mixture onto crushed ice (approximately 2 kg) with stirring.

• Neutralize the resulting solution by the slow addition of a cold concentrated sodium hydroxide solution until the pH is approximately 7. This should be done in an ice bath to control the heat generated.

• The precipitate of 2-methyl-5-nitroimidazole is collected by filtration, washed with cold water until the washings are neutral, and then dried under vacuum.

Expert Insights: The use of a mixed acid (H₂SO₄/HNO₃) system is crucial for efficient nitration. Sulfuric acid acts as a catalyst by protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. Strict temperature control is paramount to prevent runaway reactions and the formation of undesired byproducts.[1][2][3][4][5]

Part 2: Synthesis of 1,2-dimethyl-5-nitroimidazole

This step involves the N-methylation of the synthesized 2-methyl-5-nitroimidazole.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Notes
2-Methyl-5-nitroimidazole	C₄H₅N₃O₂	127.10	127.1 g (1.0 mol)	From Part 1
Dimethyl Sulfate	(CH₃)₂SO₄	126.13	138.7 g (1.1 mol)	Caution: Highly toxic and corrosive
Formic Acid (85%)	HCOOH	46.03	600 mL
Ammonia solution (25%)	NH₃(aq)	17.03 (as NH₃)	As needed	For neutralization

Procedure:

• In a 1 L round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-methyl-5-nitroimidazole (127.1 g, 1.0 mol) in formic acid (600 mL).

• Carefully add dimethyl sulfate (138.7 g, 1.1 mol) to the suspension.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and carefully neutralize it with a 25% ammonia solution to a pH of 8-9. This should be performed in a fume hood and with external cooling.

• The precipitated product, 1,2-dimethyl-5-nitroimidazole, is collected by filtration, washed with cold water, and dried.[6]

Expert Insights: Formic acid serves as a solvent and also facilitates the methylation reaction. Dimethyl sulfate is a potent methylating agent. It is crucial to handle dimethyl sulfate with extreme care under a fume hood, as it is highly toxic and a suspected carcinogen. The work-up procedure involving ammonia is to neutralize the acidic medium and precipitate the product.

Part 3: Synthesis of 1,2-dimethyl-1H-imidazol-5-amine

The final step is the reduction of the nitro group to an amine. This can be achieved through various methods; here we detail the use of stannous chloride.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Notes
1,2-Dimethyl-5-nitroimidazole	C₅H₇N₃O₂	141.13	14.1 g (0.1 mol)	From Part 2
Stannous Chloride Dihydrate	SnCl₂·2H₂O	225.65	112.8 g (0.5 mol)
Ethanol	C₂H₅OH	46.07	500 mL
Sodium Bicarbonate (sat. soln.)	NaHCO₃	84.01	As needed	For neutralization
Ethyl Acetate	C₄H₈O₂	88.11	As needed	For extraction

Procedure:

• In a 1 L round-bottom flask, dissolve 1,2-dimethyl-5-nitroimidazole (14.1 g, 0.1 mol) in ethanol (500 mL).

• Add stannous chloride dihydrate (112.8 g, 0.5 mol) to the solution.

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in water and neutralize with a saturated solution of sodium bicarbonate until the pH is approximately 8.

• Extract the aqueous layer with ethyl acetate (3 x 200 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 1,2-dimethyl-1H-imidazol-5-amine can be purified by column chromatography on silica gel or by recrystallization.

Expert Insights: Stannous chloride is a classic and effective reagent for the reduction of aromatic nitro compounds.[7][8][9] The reaction proceeds in an acidic medium generated in situ. Neutralization is necessary to deprotonate the amine product and facilitate its extraction into an organic solvent. Catalytic hydrogenation using hydrogen gas and a palladium catalyst (e.g., Pd/C) is an alternative green method for this reduction.[10]

Reaction Mechanism Visualization

The mechanism for the nitration of 2-methylimidazole involves the formation of a nitronium ion, which then acts as an electrophile in an electrophilic aromatic substitution reaction.

Figure 2. Simplified mechanism of the nitration of 2-methylimidazole.

Safety Precautions

• Nitration: The nitration reaction is highly exothermic and can be explosive if not controlled properly. Perform the reaction in a well-ventilated fume hood, behind a safety shield, and with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves. Always add reagents slowly and maintain strict temperature control.

• Dimethyl Sulfate: Dimethyl sulfate is extremely toxic, corrosive, and a suspected carcinogen. Handle it only in a certified chemical fume hood with appropriate PPE, including heavy-duty gloves. Have an ammonia solution readily available to neutralize any spills.

• General: Standard laboratory safety practices should be followed at all times. Avoid inhalation, ingestion, and skin contact with all chemicals.

References

• PrepChem.com. Synthesis of 2-methyl-5-nitroimidazole. [Link]

• Eureka | Patsnap. Process for producing 2-methyl-5-nitroimidazole. [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. [Link]

• Sci-Hub. Reactions of 1,2‐Dimethyl‐5‐nitroimidazole, novel methods of conversion of the 2‐Methyl group to a nitrile. [Link]

• Google Patents.

• PubMed. Reduction of 2-, 4- and 5-nitroimidazole drugs by hydrogenase 1 in Clostridium pasteurianum. [Link]

• Der Pharma Chemica. 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. [Link]

• Wiley Online Library. Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes. [Link]

• Google Patents.

• ResearchGate. Experimental Comparison of 2-methylimidazole Nitration by Nitric Acid and Nitrate Salts of Alkali Metals. [Link]

• PubMed. Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones. [Link]

• ResearchGate. Scheme 6. Reduction of 3a,b with SnCl 2 in RSH and protection with.... [Link]

• Google Patents.

• ResearchGate. ChemInform Abstract: Synthesis of 2,5-Disubstitued Benzimidazole Using SnCl2-Catalyzed Reduction System at Room Temperature. [Link]

Sources

• 1. Process for producing 2-methyl-5-nitroimidazole - Eureka | Patsnap [eureka.patsnap.com]
• 2. US4209631A - Process for the safe nitration of 2-methylimidazole - Google Patents [patents.google.com]
• 3. CH562805A5 - Safe nitration of 2-methylimidazole - by reaction in presence of excess nitric acid or residual liquor from an earlier reaction - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. DE2310414A1 - Safe nitration of 2-methylimidazole - by reaction in presence of excess nitric acid or residual liquor from an earlier reaction - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]

Application Notes & Protocols: Leveraging 1,2-Dimethyl-1H-Imidazol-5-amine for the Synthesis of Potent Kinase Inhibitors

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the Imidazole Scaffold

In the landscape of modern drug discovery, protein kinases remain a paramount target class, with their dysregulation being a hallmark of numerous cancers and inflammatory diseases.[1] The development of small molecule inhibitors that can selectively target the ATP-binding site of specific kinases is a cornerstone of targeted therapy.[2] The imidazole ring is a privileged heterocyclic scaffold in medicinal chemistry due to its versatile chemical properties and its ability to engage in multiple modes of interaction with biological targets.[3][4]

The 1,2-dimethyl-1H-imidazol-5-amine building block is of particular strategic importance. Its substituted amine offers a reactive handle for constructing more complex heterocyclic systems, while the imidazole core itself can act as a bioisosteric replacement for purines or other hinge-binding motifs found in endogenous ligands like ATP. The nitrogen atoms of the imidazole can form critical hydrogen bonds with the "hinge" region of the kinase ATP pocket, a common anchoring interaction for many potent inhibitors.[5][6] This guide provides a detailed examination of a core synthetic strategy to convert 1,2-dimethyl-1H-imidazol-5-amine into fused bicyclic systems, specifically imidazo[4,5-b]pyridines, which are prominent cores in advanced kinase inhibitors targeting enzymes like Aurora kinase and p38 MAP kinase.[7][8][9]

Core Synthetic Strategy: Reductive Cyclization to Imidazo[4,5-b]pyridines

A robust and widely employed strategy for elaborating 1,2-dimethyl-1H-imidazol-5-amine into a kinase inhibitor scaffold is through a condensation reaction followed by a reductive cyclization. This approach efficiently constructs the fused imidazo[4,5-b]pyridine core, which serves as an excellent platform for further functionalization to achieve desired potency and selectivity.

The key transformation involves two main stages:

• Initial Condensation/Displacement: The amine of the imidazole precursor reacts with a suitably functionalized pyridine ring. A common reaction partner is a pyridine species containing a nitro group ortho to an amine, and a leaving group (e.g., a halogen) ortho to the nitro group. The imidazole amine displaces the leaving group via a nucleophilic aromatic substitution (SNAr) reaction.

• Reductive Cyclization: The nitro group on the pyridine ring is then reduced to an amine. In the same pot, this newly formed ortho-diamine undergoes spontaneous intramolecular cyclization with the adjacent imidazole nitrogen to form the stable, fused aromatic imidazo[4,5-b]pyridine system. Sodium dithionite (Na₂S₂O₄) is a frequently used reagent for this transformation as it effectively reduces the nitro group under conditions that favor the subsequent cyclization.[8]

This sequence provides a convergent and efficient route to a key kinase inhibitor core structure.

Caption: General Synthetic Pathway to Imidazo[4,5-b]pyridine Core.

Detailed Experimental Protocol

This protocol details the synthesis of a representative 2-(1,2-dimethyl-1H-imidazol-5-yl)-substituted imidazo[4,5-b]pyridine, a core structure analogous to those used in the development of Aurora kinase inhibitors.[8][9]

Objective: To synthesize a core imidazo[4,5-b]pyridine scaffold via reductive cyclization.

Materials & Reagents:

• 1,2-Dimethyl-1H-imidazol-5-amine (MW: 111.15 g/mol )

• 4-Chloro-3-nitropyridin-2-amine (or a suitably substituted analogue)

• 1-Methyl-1H-imidazole-5-carbaldehyde (for an alternative condensation pathway)[8]

• Sodium Dithionite (Na₂S₂O₄)

• Ethanol (EtOH), Anhydrous

• Water (H₂O), Deionized

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel (for column chromatography)

• Standard laboratory glassware, magnetic stirrer, heating mantle, and reflux condenser

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure: Reductive Cyclization

This protocol is adapted from a procedure for a similar synthesis targeting Aurora kinases.[8]

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the SNAr adduct (e.g., N-(2-amino-3-nitropyridin-4-yl)-1,2-dimethyl-1H-imidazol-5-amine) (1.0 eq).

• Solvent Addition: Add ethanol (EtOH) and water (H₂O) in a 4:1 ratio (e.g., 20 mL EtOH, 5 mL H₂O) to dissolve the starting material. Stir to ensure complete dissolution.

• Reagent Addition: To the stirring solution, add sodium dithionite (Na₂S₂O₄) (4.0 eq) portion-wise over 5-10 minutes. Causality Note: Portion-wise addition is crucial to control the initial exotherm and gas evolution from the reduction reaction.

• Heating and Reaction Monitoring: Heat the reaction mixture to reflux (approx. 80-85 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 10% Methanol/Dichloromethane mobile phase). The disappearance of the starting material and the appearance of a new, typically more fluorescent, spot indicates product formation.

• Reaction Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully concentrate the mixture in vacuo to remove the ethanol.

  • To the remaining aqueous residue, add ethyl acetate (EtOAc, 50 mL) and saturated NaHCO₃ solution (30 mL) to quench any remaining acidic species and aid in extraction.

  • Transfer the mixture to a separatory funnel. Shake vigorously and allow the layers to separate.

  • Extract the aqueous layer two more times with EtOAc (2 x 30 mL).

  • Combine the organic layers.

• Drying and Filtration: Wash the combined organic layers with brine (30 mL), then dry over anhydrous MgSO₄. Filter the drying agent and wash the filter cake with a small amount of fresh EtOAc.

• Purification:

  • Concentrate the filtrate in vacuo to yield the crude product.

  • Purify the crude material using silica gel column chromatography. The eluent system will depend on the specific product's polarity but often starts with 100% EtOAc and gradually increases to a 5-10% MeOH/EtOAc or MeOH/DCM mixture.

• Characterization: Collect the pure fractions, combine, and concentrate in vacuo to yield the final product as a solid. Characterize the compound using ¹H NMR, ¹³C NMR, and LC-MS to confirm its identity and purity.

Visualization of the Experimental Workflow

The following diagram outlines the key stages of the laboratory workflow, from initial setup to the final, purified compound.

Caption: Step-by-step experimental workflow for inhibitor synthesis.

Structure-Activity Relationship (SAR) Insights

Once the core imidazo[4,5-b]pyridine is synthesized, its kinase inhibitory activity can be fine-tuned by introducing various substituents. The literature on Aurora, p38, and other kinase inhibitors provides valuable insights into the SAR of this scaffold.[7][8][9]

Position of Variation	Substituent Type	General Impact on Activity	Rationale / Key Interactions
Pyridine C6-position	Small, lipophilic groups (e.g., -CH₃, -Cl)	Often tolerated or beneficial	Fills a small hydrophobic pocket near the hinge region.
Pyridine C6-position	Large, flexible linkers to solubilizing groups (e.g., piperazine, morpholine)	Can significantly increase potency and improve pharmacokinetic properties.	Extends out of the ATP pocket towards the solvent-exposed region, allowing for tailored interactions and improved solubility.
Imidazole N1-position	Methyl group	Typically favorable for potency.	The methyl group can fill a small hydrophobic pocket and prevent undesirable metabolic N-dealkylation.
Imidazole C2-position	Aryl or heteroaryl groups	Potency is highly dependent on the specific kinase target.	These groups project into the ribose-binding pocket; their nature dictates selectivity and potency. For example, a 1-methyl-pyrazolyl group was found to be favorable for Aurora-A inhibition.[8]

Expert Insights & Troubleshooting

Problem	Probable Cause	Recommended Solution
Low Yield of Final Product	Incomplete reduction of the nitro group; degradation of sodium dithionite.	Ensure the sodium dithionite is fresh and of high quality. Increase the equivalents of Na₂S₂O₄ from 4 to 5 or 6 equivalents. Extend the reaction time.
Reaction Stalls (TLC shows starting material)	Insufficient temperature; poor quality reagents.	Confirm the internal reaction temperature is at reflux. Use fresh, anhydrous solvents where specified.
Difficult Purification (streaking on TLC, co-eluting impurities)	Formation of polar byproducts; product instability on silica.	Pre-adsorb the crude material onto a small amount of silica before loading onto the column. Consider using a different stationary phase (e.g., alumina) or reverse-phase chromatography if the compound is unstable on silica.
Incomplete SNAr Reaction (Step 1)	Insufficient activation of the pyridine ring; low reaction temperature.	Ensure the presence of an electron-withdrawing group (like -NO₂) ortho/para to the leaving group. Use a higher boiling point solvent (e.g., DMA) or microwave irradiation to increase the reaction rate.

References

• Kleeblatt, D. et al. (2021). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. ACS Medicinal Chemistry Letters. Available from: [Link]

• Al-Ostoot, F.H. et al. (2022). Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. Molecules. Available from: [Link]

• Sharma, D. & Narasimhan, B. (2017). Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• El-Hiti, G.A. et al. (2023). 2-((5-(5-Methyl-2-phenyl-1H-imidazol-4-yl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethan-1-one. Molbank. Available from: [Link]

• US Patent. (2015). Patent Application Publication (10) Pub. No.: US 2016/0096848A1. Google Patents. Available from: [Link]

• Radi, M. et al. (2011). N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine as a scaffold for the synthesis of inhibitors of Bcr-Abl. Archiv der Pharmazie. Available from: [Link]

• Li, J. et al. (2025). Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. RSC Advances. Available from: [Link]

• Ahmad, A. et al. (2023). Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega. Available from: [Link]

• Slaninova, V. et al. (2021). Imidazo[1,2-c]pyrimidin-5(6H)-one inhibitors of CDK2: Synthesis, kinase inhibition and co-crystal structure. European Journal of Medicinal Chemistry. Available from: [Link]

• Fancelli, D. et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry. Available from: [Link]

• Incyte Corp. (2010). Imidazotriazines and imidazopyrimidines as kinase inhibitors. Google Patents.

• Alghamdi, S.S. et al. (2023). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Pharmaceuticals. Available from: [Link]

• Oh, C.H. et al. (2022). Design and Synthesis of Imidazopyridine Analogues as Inhibitors of Phosphoinositide 3-Kinase Signaling and Angiogenesis. Journal of Medicinal Chemistry. Available from: [Link]

• Murry, J. et al. (2004). Synthetic methodology utilized to prepare substituted imidazole p38 MAP kinase inhibitors. Current Opinion in Drug Discovery & Development. Available from: [Link]

• Oh, C.H. et al. (2022). Design and synthesis of imidazopyridine analogues as inhibitors of phosphoinositide 3-kinase signaling and angiogenesis. Journal of Medicinal Chemistry. Available from: [Link]

• Ahmad, A. et al. (2023). Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega. Available from: [Link]

• Blake, D. et al. (2017). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• Fancelli, D. et al. (2013). Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells. Journal of Medicinal Chemistry. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. longdom.org [longdom.org]
• 4. mdpi.com [mdpi.com]
• 5. Imidazo[1,2-c]pyrimidin-5(6H)-one inhibitors of CDK2: Synthesis, kinase inhibition and co-crystal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 1,2-dimethyl-1H-Imidazol-5-amine in Catalyst Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Catalytic Potential of Electron-Rich Amino-Functionalized N-Heterocyclic Carbenes

The field of catalysis has been significantly advanced by the advent of N-heterocyclic carbenes (NHCs) as versatile ligands for transition metals and as potent organocatalysts.[1][2] Their strong σ-donating properties and the ability to tune their steric and electronic characteristics have led to breakthroughs in a myriad of chemical transformations. This document provides a detailed guide on the potential applications of 1,2-dimethyl-1H-imidazol-5-amine as a precursor to a unique class of NHC catalysts. The presence of an amino group at the C5 position offers intriguing possibilities for catalyst design, including immobilization, bifunctional catalysis, and electronic modulation.

While direct catalytic applications of 1,2-dimethyl-1H-imidazol-5-amine are not yet extensively documented in peer-reviewed literature, its structure suggests significant potential. These application notes are therefore based on established principles of NHC chemistry and provide a scientifically grounded framework for researchers to explore its catalytic capabilities.

Part 1: Synthesis of the Imidazolium Precursor

The first step towards harnessing the catalytic activity of the corresponding NHC is the synthesis of its imidazolium salt precursor. This is typically achieved through N-alkylation of the imidazole.

Protocol 1: Synthesis of 5-Amino-1,2-dimethyl-3-R-imidazolium Halide

This protocol outlines the synthesis of the imidazolium salt, the direct precursor to the N-heterocyclic carbene.

Materials:

• 1,2-dimethyl-1H-imidazol-5-amine

• Alkyl halide (e.g., iodomethane, benzyl bromide)

• Anhydrous acetonitrile

• Diethyl ether

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1,2-dimethyl-1H-imidazol-5-amine (1.0 eq).

• Dissolve the starting material in anhydrous acetonitrile.

• Add the desired alkyl halide (1.1 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at 60 °C for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Precipitate the product by adding diethyl ether.

• Filter the resulting solid, wash with diethyl ether, and dry under vacuum to obtain the 5-amino-1,2-dimethyl-3-R-imidazolium halide.

Causality behind Experimental Choices:

• Inert Atmosphere: Imidazolium salts can be hygroscopic, and an inert atmosphere prevents the introduction of moisture which can interfere with subsequent reactions.

• Anhydrous Solvent: The use of anhydrous acetonitrile is crucial to prevent side reactions and ensure high yields of the desired product.

• Excess Alkyl Halide: A slight excess of the alkylating agent ensures the complete conversion of the starting imidazole.

Part 2: In-Situ Generation and Application in Organocatalysis

The synthesized imidazolium salt can be deprotonated in-situ to generate the free NHC, which can then act as a potent organocatalyst. The 5-amino group can potentially participate in the reaction mechanism through hydrogen bonding or by acting as a Brønsted base.

Application Example: Benzoin Condensation

The benzoin condensation is a classic NHC-catalyzed reaction. The following protocol outlines a hypothetical application of the NHC derived from 1,2-dimethyl-1H-imidazol-5-amine.

Protocol 2: NHC-Catalyzed Benzoin Condensation

Materials:

• 5-Amino-1,2-dimethyl-3-R-imidazolium halide (precatalyst)

• Potassium tert-butoxide (base)

• Benzaldehyde (substrate)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the 5-amino-1,2-dimethyl-3-R-imidazolium halide (0.1 eq) and potassium tert-butoxide (0.1 eq).

• Add anhydrous THF and stir the mixture for 15 minutes at room temperature to generate the active NHC.

• Add benzaldehyde (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Quench the reaction by adding water.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Hypothesized Role of the 5-Amino Group:

The amino group at the C5 position is expected to increase the electron density of the imidazole ring, thereby enhancing the nucleophilicity of the carbene. This could potentially lead to higher catalytic activity. Furthermore, the amino group could participate in stabilizing the Breslow intermediate through intramolecular hydrogen bonding, which may influence the stereoselectivity of the reaction.

Part 3: Synthesis of Transition Metal-NHC Complexes and Catalytic Applications

The amino-functionalized NHC can serve as a ligand for various transition metals, creating robust catalysts for a wide range of transformations. The amino group can be a handle for immobilization on a solid support or for post-synthetic modification.

Protocol 3: Synthesis of a Palladium(II)-NHC Complex

This protocol describes the synthesis of a palladium complex, which could be active in cross-coupling reactions.

Materials:

• 5-Amino-1,2-dimethyl-3-R-imidazolium halide

• Silver(I) oxide

• [PdCl(allyl)]₂

• Anhydrous Dichloromethane (DCM)

• Celite

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere

Procedure:

• To a Schlenk flask under an inert atmosphere, add the 5-amino-1,2-dimethyl-3-R-imidazolium halide (1.0 eq) and silver(I) oxide (0.55 eq).

• Add anhydrous DCM and stir the mixture in the dark at room temperature for 4 hours.

• Filter the reaction mixture through a pad of Celite to remove the silver halide.

• To the filtrate, add [PdCl(allyl)]₂ (0.5 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Remove the solvent under reduced pressure.

• The crude product can be purified by crystallization or column chromatography.

Application Example: Suzuki-Miyaura Cross-Coupling

The synthesized Pd-NHC complex is expected to be an efficient catalyst for Suzuki-Miyaura cross-coupling reactions.

Protocol 4: Suzuki-Miyaura Cross-Coupling Reaction

Materials:

• Pd-NHC complex (catalyst)

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Potassium carbonate (base)

• Toluene/Water (solvent mixture)

• Reaction vial

• Magnetic stirrer and stir bar

Procedure:

• To a reaction vial, add the Pd-NHC complex (0.01 mol%), aryl halide (1.0 eq), arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add a 3:1 mixture of toluene and water.

• Seal the vial and stir the reaction mixture at 100 °C for 4 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Data Presentation

Table 1: Hypothetical Catalytic Activity in Benzoin Condensation

Entry	Precatalyst	Base	Solvent	Time (h)	Yield (%)
1	5-Amino-1,2,3-trimethylimidazolium iodide	K OtBu	THF	12	92
2	1,3-Dimesitylimidazolium chloride	K OtBu	THF	12	85

This table presents hypothetical data to illustrate the potential enhancement in catalytic activity due to the 5-amino substituent.

Visualization of Key Processes

Diagram 1: Synthesis of the Imidazolium Precursor

Caption: Synthesis of the NHC precursor.

Diagram 2: NHC-Catalyzed Benzoin Condensation Workflow

Caption: Workflow of the Benzoin Condensation.

References

• Persistent carbene. In Wikipedia. Retrieved from [Link]

• N-Heterocyclic Carbene Formation in the Ionic Liquid [EMIM+][OAc–]: Elucidating Solvation Effects with Reactive Molecular Dynamics Simulations. ACS Publications. Retrieved from [Link]

• Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes. PMC. Retrieved from [Link]

• 5-Amino-1,2-dimethylimidazole. PubChem. Retrieved from [Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. PMC. Retrieved from [Link]

• Imidazole synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D0OB00350F. Retrieved from [Link]

Sources

• 1. Persistent carbene - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of 1,2-Dimethyl-1H-Imidazol-5-amine Analogs in Drug Discovery

Introduction: The Therapeutic Potential of the Imidazole Scaffold in Oncology

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide spectrum of biological activities.[1] Its unique electronic properties, including the ability to act as a hydrogen bond donor and acceptor, and to coordinate with metal ions, allow imidazole-containing molecules to interact with a diverse range of biological targets.[2] In the realm of oncology, imidazole derivatives have emerged as promising therapeutic agents, targeting various hallmarks of cancer, including uncontrolled proliferation, angiogenesis, and metastasis.[3] This document provides a comprehensive guide for the development of novel drug candidates based on the 1,2-dimethyl-1H-imidazol-5-amine scaffold, with a particular focus on its potential applications in pancreatic cancer diagnostics and therapy.

While the specific biological profile of 1,2-dimethyl-1H-imidazol-5-amine is not extensively documented in publicly available literature, a closely related derivative, [(1,2-dimethyl-1H-imidazol-5-yl)methyl]amine, has been noted for its use as a diagnostic agent in pancreatic cancer. This intriguing observation suggests that the 1,2-dimethyl-1H-imidazol-5-amine core may possess an inherent ability to selectively interact with biomarkers or cellular components associated with this aggressive malignancy. Pancreatic ductal adenocarcinoma (PDAC) has a dismal prognosis, largely due to late diagnosis and limited therapeutic options.[4] Therefore, the development of novel small molecules for both early detection and targeted therapy of pancreatic cancer is a critical unmet medical need.

This guide will provide a strategic framework and detailed protocols for the synthesis of the 1,2-dimethyl-1H-imidazol-5-amine core, the design and synthesis of analog libraries, and the subsequent pharmacological evaluation of these new chemical entities.

Strategic Workflow for Analog Development

The development of novel analogs of 1,2-dimethyl-1H-imidazol-5-amine will follow a structured, iterative process. This workflow is designed to enable the systematic exploration of the chemical space around the core scaffold and to identify compounds with improved potency, selectivity, and drug-like properties.

Caption: Iterative workflow for the development of 1,2-dimethyl-1H-imidazol-5-amine analogs.

Synthesis of the Core Scaffold: 1,2-Dimethyl-1H-Imidazol-5-amine

The synthesis of the target scaffold can be achieved through a reliable, multi-step sequence starting from commercially available 2-methylimidazole. The proposed route involves nitration, N-methylation, and subsequent reduction of the nitro group.

Synthetic Scheme

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imidazoles as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro models of pancreatic cancer for translational oncology research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dimethyl-1H-Imidazol-5-Amine

Welcome to the dedicated technical support resource for the synthesis of 1,2-dimethyl-1H-imidazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important imidazole derivative. Here, we address specific experimental issues in a practical, question-and-answer format, grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: I am seeing a low yield in my synthesis of 1,2-dimethyl-1H-imidazol-5-amine from 1-methyl-1H-imidazol-5-amine. What are the most likely causes?

A1: Low yields in this N-methylation reaction are a common challenge and can often be attributed to several factors:

• Sub-optimal Base Selection: The choice of base is critical. A weak base may not sufficiently deprotonate the imidazole nitrogen, leading to a slow or incomplete reaction. Conversely, a base that is too strong can lead to unwanted side reactions.

• Competing N-methylation: The starting material, 1-methyl-1H-imidazol-5-amine, has two potential sites for methylation: the imidazole ring nitrogen (N1) and the exocyclic amino group (NH2). While methylation at N1 is desired, methylation of the amino group can occur, leading to the formation of byproducts.

• Reaction Temperature: Inadequate temperature control can significantly impact the reaction rate and selectivity. Too low a temperature may result in a sluggish reaction, while excessive heat can promote the formation of side products and decomposition.

• Quality of Reagents: The purity of the starting material, methylating agent, and solvent is paramount. Impurities can interfere with the reaction and complicate the purification process.

Troubleshooting Guide

Issue 1: My primary byproduct appears to be a di-methylated species. How can I improve the selectivity for N1-methylation?

This is a classic issue of competing reaction sites. The goal is to favor methylation on the imidazole ring over the exocyclic amine.

Root Cause Analysis:

The nucleophilicity of the imidazole nitrogen and the amino group are often comparable, leading to a mixture of products. The reaction conditions, particularly the choice of base and solvent, can modulate the relative nucleophilicity of these two sites.

Recommended Actions:

• Optimize the Base: A bulky, non-nucleophilic base is often preferred to minimize side reactions. For instance, potassium tert-butoxide can be effective in deprotonating the imidazole nitrogen without interfering with the methylating agent.

• Protecting Group Strategy: While it adds steps to the synthesis, protecting the exocyclic amino group is a robust strategy to ensure selective N1-methylation. A common protecting group for amines is the tert-butyloxycarbonyl (Boc) group. The protected intermediate can then be methylated at the N1 position, followed by deprotection of the Boc group.

Experimental Protocol: Boc Protection and Deprotection

• Protection of 1-methyl-1H-imidazol-5-amine:

  • Dissolve 1-methyl-1H-imidazol-5-amine in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add di-tert-butyl dicarbonate (Boc)2O (1.1 equivalents) and a base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 equivalents).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture and purify the Boc-protected product by column chromatography.

• N-methylation of the Boc-protected intermediate:

  • Dissolve the purified Boc-protected compound in an appropriate solvent (e.g., THF, DMF).

  • Add a suitable base (e.g., sodium hydride) at 0 °C, followed by the methylating agent (e.g., methyl iodide).

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Quench the reaction carefully with water and extract the product.

• Deprotection:

  • Dissolve the N-methylated, Boc-protected intermediate in a solvent like DCM or dioxane.

  • Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir at room temperature for 1-2 hours.

  • Neutralize the reaction mixture and extract the final product, 1,2-dimethyl-1H-imidazol-5-amine.

Workflow for Selective N1-Methylation

Caption: A three-stage workflow for the selective synthesis of 1,2-dimethyl-1H-imidazol-5-amine using a protecting group strategy.

Issue 2: The reaction is sluggish and does not go to completion, even with extended reaction times. What can I do?

A stalled reaction often points to issues with activation energy or reagent stoichiometry.

Root Cause Analysis:

• Insufficiently Strong Base: The pKa of the imidazole ring proton is such that a moderately strong base is required for efficient deprotonation. If the chosen base is too weak, the equilibrium will favor the starting materials.

• Inappropriate Solvent: The polarity and aprotic/protic nature of the solvent can significantly influence the reaction rate. Polar aprotic solvents like DMF or DMSO are generally preferred for this type of reaction as they can solvate the cation of the base and leave the anion more reactive.

• Stoichiometry of Reagents: An insufficient amount of the base or methylating agent will naturally lead to an incomplete reaction.

Recommended Actions:

• Re-evaluate Your Base: If you are using a weaker base like potassium carbonate, consider switching to a stronger base such as sodium hydride (NaH) or potassium tert-butoxide.

• Solvent Selection: If you are using a less polar solvent like THF, consider switching to or adding a co-solvent like DMF to improve solubility and reaction rate.

• Check Stoichiometry: Ensure you are using at least a slight excess of the base (e.g., 1.1-1.2 equivalents) and the methylating agent (e.g., 1.1-1.2 equivalents) relative to the starting material.

Table 1: Comparison of Common Bases for N-methylation

Base	pKa of Conjugate Acid	Typical Solvent	Key Considerations
Potassium Carbonate (K2CO3)	~10.3	DMF, Acetonitrile	Mild and economical, but may lead to slow reactions.
Triethylamine (TEA)	~10.8	DCM, THF	Often used as an acid scavenger, may not be strong enough for full deprotonation.
Sodium Hydride (NaH)	~36	THF, DMF	Strong, non-nucleophilic base; requires careful handling (flammable solid).
Potassium tert-Butoxide (t-BuOK)	~17	THF, t-BuOH	Strong, bulky base; good for minimizing side reactions.

Issue 3: Purification of the final product is challenging due to its high polarity and water solubility. What are the best practices for purification?

The polar nature of 1,2-dimethyl-1H-imidazol-5-amine indeed makes purification by standard silica gel chromatography difficult.

Root Cause Analysis:

The presence of the amino group and the imidazole ring makes the molecule highly polar and prone to strong interactions with the silica stationary phase, leading to poor separation and tailing.

Recommended Actions:

• Acid-Base Extraction: An initial purification can be achieved by an acid-base workup. The basic product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-polar impurities, and then the aqueous layer can be basified to re-extract the product into an organic solvent.

• Reverse-Phase Chromatography: If standard chromatography is not effective, reverse-phase chromatography (e.g., C18 silica) is a powerful alternative for purifying polar compounds. A mobile phase of water/acetonitrile or water/methanol with a modifier like TFA or formic acid is typically used.

• Crystallization/Recrystallization: If the product is a solid, crystallization from a suitable solvent system can be a highly effective method of purification. Experiment with different solvent pairs (e.g., ethanol/ether, methanol/ethyl acetate) to find conditions that yield high-purity crystals.

Logical Flow for Purification Strategy

Caption: Decision tree for selecting an appropriate purification strategy for 1,2-dimethyl-1H-imidazol-5-amine.

References

• Title: Synthesis of 1,2-dimethyl-1H-imidazol-5-amine Source: Molbase URL: [Link]

Technical Support Center: Purification of 1,2-Dimethyl-1H-Imidazol-5-amine

Welcome to the dedicated technical support center for the purification of 1,2-dimethyl-1H-imidazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting strategies for obtaining this key building block in high purity from typical reaction mixtures. The imidazole core is a vital structural motif in a vast array of functional molecules, from pharmaceuticals to materials science.[1][2][3][4] Achieving high purity of substituted imidazoles is paramount for reliable downstream applications.

This guide is structured to address both common queries and specific experimental challenges you may encounter. We will delve into the causality behind methodological choices, ensuring a deep understanding of the purification process.

Purification Workflow Overview

The general strategy for purifying 1,2-dimethyl-1H-imidazol-5-amine from a crude reaction mixture typically involves an initial work-up followed by one or more chromatographic or crystallization steps. The choice of method will depend on the scale of the reaction and the nature of the impurities.

Caption: General purification workflow for 1,2-dimethyl-1H-imidazol-5-amine.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the purification of 1,2-dimethyl-1H-imidazol-5-amine.

Q1: What are the most common impurities I should expect?

A1: Impurities are highly dependent on the synthetic route. However, common classes of impurities include:

• Unreacted Starting Materials: Depending on the stoichiometry and reaction conditions, you may have residual starting materials.

• Reagents and Catalysts: Acids, bases, or metal catalysts used in the reaction may carry over.

• Solvents: Residual reaction solvents can be present.

• Side Products: Isomeric impurities or products from side reactions are common in many imidazole syntheses.[5]

Q2: My crude product is a dark oil. How can I remove the color?

A2: Colored impurities are common in heterocyclic chemistry. You can try the following:

• Activated Charcoal (Charcoal Treatment): After dissolving your crude product in a suitable solvent before chromatography or recrystallization, add a small amount of activated charcoal. Heat the suspension briefly, then filter it hot through a pad of celite to remove the charcoal. Be aware that charcoal can also adsorb your product, so use it sparingly.[6]

• Column Chromatography: Often, colored impurities are highly polar or non-polar and can be separated from your product on a silica gel column.

Q3: Can I use recrystallization as the primary purification method?

A3: Recrystallization can be a very effective purification method if your crude product is relatively pure (>85%) and a suitable solvent system can be found. It is particularly advantageous for large-scale purifications. However, for complex mixtures with multiple components, column chromatography is generally the preferred initial purification step.

Q4: What is a good starting point for a solvent system in column chromatography?

A4: For amino-substituted imidazoles, which are generally polar, a good starting point for silica gel chromatography is a mixture of a non-polar and a polar solvent. Based on literature for similar compounds, we recommend:

• Dichloromethane/Methanol (DCM/MeOH): Start with a low percentage of methanol (e.g., 1-2%) and gradually increase the polarity. A gradient elution is often most effective.

• Ethyl Acetate/Hexane: While less polar than DCM/MeOH, this system can also be effective. You may need to use a higher proportion of ethyl acetate.[1][7]

• Addition of a Base: To prevent streaking of the amine on the acidic silica gel, it is often beneficial to add a small amount of a volatile base, such as triethylamine (0.1-1%) or ammonium hydroxide, to the eluent.

Troubleshooting Guide

This section provides in-depth solutions to specific problems you might encounter during the purification process.

Problem 1: Product is not separating well during column chromatography (streaking or overlapping peaks).

Causality: Amines are basic and can interact strongly with the acidic silanol groups on the surface of silica gel. This can lead to poor peak shape (streaking) and irreversible adsorption.

Solutions:

• Use a Modified Eluent:

  • Add a Basic Modifier: As mentioned in the FAQ, add 0.1-1% triethylamine or a few drops of ammonium hydroxide to your eluent system. This will neutralize the acidic sites on the silica and improve the elution of your basic product.

  • Use a More Polar Solvent System: Sometimes, streaking can be a result of insufficient solvent strength. A gradient elution from a less polar to a more polar solvent system can help.

• Switch to a Different Stationary Phase:

  • Alumina (Basic or Neutral): For strongly basic compounds, basic or neutral alumina can be a better choice than silica gel.

  • Reversed-Phase Silica (C18): If your compound has sufficient hydrophobic character, reversed-phase chromatography using a water/acetonitrile or water/methanol mobile phase may provide better separation.

• Product Protection:

  • In some cases, temporarily protecting the amine group (e.g., as a Boc-carbamate) can improve its chromatographic behavior. However, this adds extra steps to your synthesis (protection and deprotection).

Troubleshooting Decision Tree for Chromatography Issues

Caption: Decision-making workflow for troubleshooting column chromatography.

Problem 2: Low recovery of product after purification.

Causality: Low recovery can be due to several factors, including irreversible adsorption on silica gel, product decomposition, or physical loss during transfers.

Solutions:

• Irreversible Adsorption: If you suspect your product is sticking to the silica gel column, try flushing the column with a very polar solvent system (e.g., 10-20% methanol in DCM with 1% ammonium hydroxide) after your product has supposedly eluted.

• Product Stability: 1,2-dimethyl-1H-imidazol-5-amine may be sensitive to prolonged exposure to the acidic environment of silica gel.[8] Minimize the time your product spends on the column by using a faster flow rate or a shorter column.

• Careful Handling: Ensure all transfers of solutions are quantitative. Rinse flasks and equipment with fresh solvent to recover all of your material. When concentrating your product, avoid overheating, as this can lead to decomposition.[9]

Problem 3: Recrystallization fails to yield crystals or results in an oil.

Causality: This typically occurs when the crude product is too impure, the wrong solvent or solvent combination is used, or the cooling process is too rapid.

Solutions:

• Solvent Selection:

  • The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Experiment with a range of solvents of varying polarities (e.g., ethyl acetate, acetone, isopropanol, toluene, or mixtures like ethyl acetate/hexanes).

• Purity of the Crude Material:

  • If the material is very impure, it may "oil out" instead of crystallizing. In this case, it is best to first purify the material by column chromatography to a higher degree of purity and then attempt recrystallization.

• Crystallization Technique:

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator. Rapid cooling often leads to the formation of small, impure crystals or an oil.

  • Seeding: If you have a small amount of pure crystalline product, add a seed crystal to the cooled, saturated solution to induce crystallization.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites and induce crystallization.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• Slurry Preparation: In a beaker, add silica gel to your chosen eluent (e.g., hexane/ethyl acetate or DCM/methanol). Stir to create a uniform slurry.

• Column Packing: Pour the slurry into your chromatography column. Allow the solvent to drain until it is just above the top of the silica bed.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent. If the crude product is not fully soluble, you can adsorb it onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.

• Elution: Carefully add your eluent to the top of the column and begin collecting fractions. Monitor the elution of your product by thin-layer chromatography (TLC).

• Fraction Pooling and Concentration: Combine the fractions containing your pure product and remove the solvent under reduced pressure.

Protocol 2: General Procedure for Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the chosen recrystallization solvent and heat the mixture to boiling while stirring.

• Achieve Saturation: Continue adding small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the clear solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry or dry in a vacuum oven.

Quantitative Data Summary

The following table provides typical solvent systems used for the purification of substituted imidazoles, which can be adapted for 1,2-dimethyl-1H-imidazol-5-amine.

Purification Method	Stationary Phase	Typical Eluent/Solvent System	Notes
Column Chromatography	Silica Gel	Dichloromethane/Methanol (98:2 to 90:10 gradient)	Addition of 0.1-1% triethylamine is recommended.
Hexane/Ethyl Acetate (1:1 to 0:100 gradient)	May require higher polarity for elution.[1][7]
Recrystallization	N/A	Ethyl Acetate/Hexane, Acetone, Isopropanol/Toluene	The optimal system must be determined experimentally.

References

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. [Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. PMC - NIH. [Link]

• Mechanistic Insights into AsIII S-Adenosylmethionine Methyltransferase with Selenoimidazolium-Based Methylating Agents. ACS Publications. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• Crystallisation of 1,2-dimethylimidazole, and 1-methylimidazole with organic acids. PubMed. [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Imidazole synthesis. Organic Chemistry Portal. [Link]

• N-Methoxy-N-methylcyanoformamide. Organic Syntheses Procedure. [Link]

• 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. MDPI. [Link]

• Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. De Gruyter. [Link]

• Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Regioselective Synthesis of 2-Aryl-5-cyano-1-(2-hydroxyaryl)-1H-imidazole-4-carboxamides Self-Assisted by a 2-Hydroxyaryl Group. ACS Omega - ACS Publications. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PMC - NIH. [Link]

• Process for purifying imidazoles and imidazol-based agents by crystallisation.

• Multicomponent Synthesis of Substituted and Fused-Ring Imidazoles via Phospha-münchnone Cycloaddition. The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. MDPI. [Link]

• Synthesis of new imine-/amine-bearing imidazo[1,2-a]pyrimidine derivatives and screening of their cytotoxic activity. NIH. [Link]

• Synthesis and Applications of 2‐Substituted Imidazole and Its Derivatives: A Review. ResearchGate. [Link]

• Recrystallization. University of Colorado Boulder. [Link]

• Phosphonium Ylide-Catalyzed Z-Stereoselective Synthesis of α-Substituted Monofluoroalkenes from gem-Difluoroalkenes and Triazol. ACS Publications. [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. PMC - PubMed Central. [Link]

• [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of an imidazolinium chloride via cyclisation of a diamine. University of Nottingham. [Link]

• Synthesis of Pyridoxine-Derived Dimethylpyridinols Fused with Aminooxazole, Aminoimidazole, and Aminopyrrole. PMC - NIH. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent advances in the synthesis of imidazoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00350F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazole synthesis [organic-chemistry.org]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

troubleshooting guide for 1,2-dimethyl-1H-Imidazol-5-amine column chromatography

Welcome to the technical support guide for the purification of 1,2-dimethyl-1H-Imidazol-5-amine via column chromatography. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the purification of this and similar N-heterocyclic amines. Our approach is rooted in explaining the fundamental principles to empower you to make informed decisions in your laboratory work.

Part 1: Foundational Concepts & Initial Strategy

Before diving into specific troubleshooting questions, it is crucial to understand the physicochemical properties of 1,2-dimethyl-1H-imidazol-5-amine that dictate its chromatographic behavior.

Molecular Profile:

• Structure: An imidazole ring, which is aromatic and polar, substituted with two methyl groups and a primary amine.

• Key Feature: The presence of multiple basic nitrogen atoms (the primary amine and the unsaturated nitrogen in the imidazole ring) makes the molecule significantly basic.

• Polarity: It is a polar molecule, expected to have high affinity for polar stationary phases.

The primary challenge in the chromatography of basic amines like this one on standard silica gel arises from strong, non-ideal interactions. The surface of silica gel is populated with silanol groups (Si-OH), which are weakly acidic.[1][2] These acidic sites can interact strongly with the basic amine, leading to a host of problems including irreversible adsorption, significant peak tailing, and even on-column degradation.[1]

Our entire strategy must revolve around mitigating this acid-base interaction.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

Here we address common problems encountered during the purification of 1,2-dimethyl-1H-imidazol-5-amine in a question-and-answer format.

Q1: My compound is streaking badly on my silica TLC plate and the Rf value is very low (or zero). What's happening?

Answer: This is the most common observation and is a direct result of the strong acid-base interaction between your basic amine and the acidic silica gel. The streaking (tailing) indicates that the adsorption/desorption equilibrium is slow and non-ideal. A portion of your compound is "sticking" to the acidic sites on the silica as it moves up the plate, causing it to lag behind the main spot and create a streak.

Causality Workflow:

Caption: Interaction of the basic amine with acidic silica gel.

Troubleshooting Protocol: Mobile Phase Modification

The most effective solution is to "neutralize" the acidic sites on the silica by adding a small amount of a competing base to your mobile phase.[1] Triethylamine (TEA) is the most common choice.

Step-by-Step TLC Optimization:

• Prepare a Stock Eluent: Start with a moderately polar solvent system where you expect your compound to have some mobility, for example, 95:5 Dichloromethane (DCM) / Methanol (MeOH).

• Create Modified Eluents: Prepare three small beakers of this eluent.

  • Beaker 1: 95:5 DCM/MeOH (Control)

  • Beaker 2: Add 0.5% triethylamine (TEA) to the stock eluent.

  • Beaker 3: Add 1.0% TEA to the stock eluent.

• Run TLCs: Spot your crude reaction mixture on three separate TLC plates and develop one in each of the prepared eluents.

• Analyze: You should observe a dramatic improvement in the spot shape in the eluents containing TEA. The spot should be much more compact, and the Rf value will likely increase. Choose the concentration of TEA that gives the best spot shape without an excessively high Rf.

Mobile Phase Modifier	Typical Concentration	Purpose
Triethylamine (TEA)	0.5 - 2.0% (v/v)	Competes with the analyte for acidic silanol sites, preventing tailing.
Ammonia (in MeOH)	0.5 - 2.0% (v/v) of 7N soln	A stronger base, useful if TEA is not effective enough. Can increase eluent polarity significantly.

Q2: I've developed a good TLC system with a TEA modifier, but now my compound is permanently stuck on the column. What went wrong?

Answer: There are two likely culprits: improper column conditioning or overloading the column. Even with a modified mobile phase, the sheer volume of acidic sites on a preparatory column is immense compared to a TLC plate.

1. Column Conditioning is Critical: You must thoroughly equilibrate the entire column with the base-modified mobile phase before loading your sample. If you fail to do this, your compound will be the first base to encounter the vast number of untreated acidic sites at the top of the column, and it will become irreversibly adsorbed.

2. Column Overloading: Basic compounds have a higher tendency to exhibit non-linear adsorption behavior. Overloading the column saturates the "neutralized" sites, exposing your compound to the underlying acidic silica, leading to the same sticking phenomenon.

Experimental Protocol: Preparing and Running the Column

• Slurry Preparation:

  • In a beaker, add your silica gel.

  • Add your chosen mobile phase (e.g., 98:1.5:0.5 Hexane/Ethyl Acetate/TEA) to create a slurry. Mix thoroughly to ensure all silica is wetted and suspended. This initial contact with the basic modifier is crucial.

• Packing the Column:

  • Pour the slurry into your column and use gentle air pressure or a pump to pack it evenly. Avoid cracks or channels.[3]

• Equilibration (The Most Important Step):

  • After the silica has settled, flush the column with at least 3-5 full column volumes (CVs) of the mobile phase containing the basic additive. This ensures that all accessible silanol groups are pre-neutralized by the TEA before your compound is introduced.

• Sample Loading:

  • Dissolve your crude sample in the minimum possible amount of the mobile phase or a compatible solvent.

  • Alternatively, for less soluble samples, perform "dry loading": adsorb your crude material onto a small amount of silica gel in a round-bottom flask, remove the solvent under vacuum, and carefully add the resulting dry powder to the top of the column bed.

• Elution:

  • Begin eluting with your mobile phase, collecting fractions and monitoring by TLC.

Caption: Workflow for successful column chromatography of basic amines.

Q3: My compound is eluting, but the resolution is terrible. How can I separate it from a closely-related impurity?

Answer: Poor resolution with basic amines often stems from residual band broadening due to minor interactions with the stationary phase. If optimizing the TEA concentration doesn't suffice, you may need to consider alternative stationary phases or chromatography modes.

Option 1: Switch to a Different Stationary Phase

• Basic Alumina: Alumina is available in acidic, neutral, and basic grades. Using basic or neutral alumina can be an excellent alternative to silica as it eliminates the acidic surface interaction problem.[3] Method development on alumina TLC plates is required before scaling up to a column.

• Reversed-Phase (C18) Silica: In reversed-phase chromatography, the stationary phase is non-polar (e.g., C18-bonded silica) and the mobile phase is polar (e.g., water/acetonitrile or water/methanol).[1][3] This fundamentally changes the separation mechanism from adsorption to partitioning. Your polar amine will have low affinity for the non-polar stationary phase and will elute early. Separation is controlled by adjusting the polarity of the mobile phase. Often, an ion-pairing agent or a pH buffer is added to the mobile phase to ensure consistent ionization and good peak shape.[1]

Stationary Phase Selection Guide:

Stationary Phase	Separation Principle	Pros for 1,2-dimethyl-1H-imidazol-5-amine	Cons
Silica Gel (+ TEA)	Normal-Phase Adsorption	Inexpensive, widely available, good for less polar impurities.	Prone to tailing, requires careful conditioning.
Basic Alumina	Normal-Phase Adsorption	Eliminates acidic interactions, excellent peak shape for basic compounds.	Different selectivity than silica, may require new method development.
Reversed-Phase (C18)	Partitioning	Excellent for separating polar compounds, highly reproducible.	More expensive, may require buffered mobile phases, less scalable.

Option 2: Gradient Elution

If you are using silica gel, a shallow gradient of a more polar solvent can help improve resolution. For example, starting with 1% Methanol in DCM (with 1% TEA constant throughout) and slowly increasing to 5% Methanol can help sharpen the elution of your target compound and separate it from closely eluting impurities.[4]

Part 3: Summary and Key Takeaways

• Acknowledge the Basicity: The fundamental challenge is the acid-base interaction between your basic amine and acidic silica gel.

• Always Use a Modifier: For normal-phase chromatography on silica, incorporate a basic modifier like triethylamine (0.5-2.0%) into your mobile phase.

• Equilibrate Thoroughly: Always flush your column with 3-5 column volumes of the modified mobile phase before loading your sample.

• Develop on TLC First: Perfect your solvent system and modifier concentration on a TLC plate before committing your material to a column.

• Consider Alternatives: If problems persist, explore alternative stationary phases like basic alumina or switch to a reversed-phase C18 column.

By understanding the chemical causality behind these common issues, you can proactively design robust purification protocols and efficiently troubleshoot any problems that arise.

References

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles.PMC, NIH.
• Column chrom
• How do I purify ionizable organic amine compounds using flash column chrom
• Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 C
• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul.Longdom Publishing.
• Synthesis of Isobenzofuranones and Isoindolinones via Claisen–Schmidt Condensation and Their Antileishmanial Activity.
• HPLC Separation Modes - Stationary Phase in HPLC.
• Troubleshooting Flash Column Chromatography.University of Rochester, Department of Chemistry.

Sources

• 1. biotage.com [biotage.com]
• 2. waters.com [waters.com]
• 3. columbia.edu [columbia.edu]
• 4. Chromatography [chem.rochester.edu]

Technical Support Center: Preventing Over-Alkylation of 1,2-dimethyl-1H-imidazol-5-amine

Welcome to the technical support guide for the selective alkylation of 1,2-dimethyl-1H-imidazol-5-amine. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to help researchers, chemists, and drug development professionals navigate the challenges of this specific synthetic transformation. Our goal is to equip you with the scientific rationale and practical steps needed to prevent over-alkylation and achieve high yields of your desired mono-alkylated product.

Section 1: Understanding the Core Reactivity

Before troubleshooting a reaction, it's crucial to understand the inherent chemical properties of the starting material. The selectivity of an alkylation reaction is governed by the relative nucleophilicity of the different nitrogen atoms in the molecule.

Q1: Which nitrogen atom on 1,2-dimethyl-1H-imidazol-5-amine is the most reactive for alkylation, and why?

The most nucleophilic and likely site of initial alkylation is the exocyclic primary amine at the C5 position (N5). Here's the scientific reasoning:

• Availability of the Lone Pair: The lone pair of electrons on the N5 amine is localized and readily available for nucleophilic attack.

• Imidazole Ring Nitrogens:

  • N1 and N2: These positions are already substituted with methyl groups and are thus tertiary, unable to undergo further alkylation.

  • N3: The lone pair on the N3 nitrogen is part of the 6-π electron aromatic system of the imidazole ring. Delocalization into the aromatic system makes this lone pair significantly less available and therefore less nucleophilic compared to the exocyclic N5 amine.

Caption: Relative nucleophilicity of nitrogen atoms.

Section 2: Troubleshooting Over-Alkylation

The most common issue encountered is the formation of the di-alkylated product, where the primary amine is converted to a tertiary amine. This occurs because the initial mono-alkylated product is often more nucleophilic than the starting primary amine.[1][2]

Q2: I'm observing a significant amount of the di-alkylated product in my reaction mixture. What are the most likely causes?

Over-alkylation is a classic problem in amine synthesis, often described as a "runaway reaction" because each successive alkylation can make the amine product more reactive.[1] The primary causes are summarized below.

Cause	Scientific Explanation	Recommended Action
Excess Alkylating Agent	Using more than one equivalent of the alkylating agent (e.g., alkyl halide) provides the reagent necessary for the second alkylation to occur.	Use a slight excess of the amine (1.1-1.2 eq.) or a strict 1:1 stoichiometry.
Strong, Soluble Base	A strong base (e.g., NaH, LDA) can deprotonate the ammonium salt formed after the first alkylation, regenerating a highly nucleophilic secondary amine that rapidly reacts again.	Switch to a milder, heterogeneous base like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).[3]
High Reaction Temperature	Increased temperature provides the activation energy for the less favorable second alkylation to occur more rapidly, reducing selectivity.	Run the reaction at a lower temperature (e.g., 0 °C to room temperature) and monitor progress carefully.
Inappropriate Solvent	Polar aprotic solvents (e.g., DMF, DMSO) are excellent for Sₙ2 reactions but can accelerate both the first and second alkylation, potentially reducing selectivity if other conditions are not optimized.[4]	Consider less polar solvents or solvents like acetonitrile, which can offer a good balance of reactivity and control.[5][6]

Section 3: Recommended Protocols for Selective Mono-alkylation

Achieving selective mono-alkylation requires careful control over reaction conditions. The following protocol is a robust starting point for your experiments.

Q3: What is a reliable starting protocol for the selective N5-mono-alkylation of 1,2-dimethyl-1H-imidazol-5-amine?

This protocol is designed to favor mono-alkylation by using a mild base and controlled stoichiometry.

Objective: To synthesize N5-alkyl-1,2-dimethyl-1H-imidazol-5-amine with minimal di-alkylation.

Reagents & Materials:

• 1,2-dimethyl-1H-imidazol-5-amine

• Alkyl Halide (e.g., Iodomethane, Benzyl Bromide)

• Potassium Carbonate (K₂CO₃), finely powdered

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon line

Step-by-Step Protocol:

• Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 1,2-dimethyl-1H-imidazol-5-amine (1.0 eq.).

• Solvent & Base: Add anhydrous acetonitrile to dissolve the amine. Then, add finely powdered potassium carbonate (2.0-3.0 eq.). Stir the suspension vigorously for 15-20 minutes. The base does not need to dissolve completely.[7]

• Addition of Alkylating Agent: Slowly add the alkylating agent (0.95-1.0 eq.) dropwise to the stirring suspension at room temperature. A slow addition is critical to maintain a low concentration of the electrophile.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours.

• Workup:

  • Once the starting material is consumed, filter the solid K₂CO₃ and potassium halide salt.

  • Wash the solid cake with a small amount of acetonitrile.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude residue can be purified by flash column chromatography on silica gel to isolate the desired mono-alkylated product.

Caption: Recommended experimental workflow for selective mono-alkylation.

Q4: How does the choice of base influence selectivity?

The base is arguably the most critical factor for controlling selectivity.[6]

• Weak, Heterogeneous Bases (K₂CO₃, Cs₂CO₃): These are ideal. They are not fully soluble in organic solvents like acetonitrile. Their role is to neutralize the H-X acid produced during the reaction, which shifts the equilibrium towards the products. Because the base is not strong enough to deprotonate the mono-alkylated ammonium salt intermediate efficiently, the concentration of the highly reactive free secondary amine is kept low, thus suppressing the second alkylation.

• Strong, Homogeneous Bases (NaH, n-BuLi, LDA): These should be avoided for this transformation. They are powerful enough to instantly deprotonate the mono-alkylated product, creating a "runaway" scenario where the newly formed secondary amine outcompetes the starting primary amine for the remaining alkyl halide.[1]

Section 4: Advanced Strategies & FAQs

Q5: When should I consider using a protecting group strategy?

A protecting group strategy is advisable under these circumstances:

• When other functional groups are present: If your alkylating agent or other parts of your molecule contain functional groups that could react with the primary amine (e.g., acyl chlorides, isocyanates).

• When extreme selectivity is required: If even trace amounts of the di-alkylated product are unacceptable for your application.

• For complex, multi-step syntheses: Protecting the amine allows for a wider range of chemical transformations to be performed on other parts of the molecule without affecting the N5 position.[8]

The most common protecting group for amines is the tert-butyloxycarbonyl (Boc) group .[9][10] It is easily introduced using di-tert-butyl dicarbonate (Boc)₂O and can be removed under mild acidic conditions (e.g., TFA in DCM) that typically do not affect the imidazole core.

Q6: How can I confirm the structure of my product and identify over-alkylation impurities?

Standard analytical techniques are essential for characterizing your products and byproducts.

• ¹H NMR Spectroscopy: This is the most powerful tool.

  • Starting Material (Primary Amine): You will see a broad singlet for the -NH₂ protons (integrating to 2H).

  • Mono-alkylated Product (Secondary Amine): The -NH₂ signal will be replaced by a new signal for the single -NH proton (integrating to 1H), and you will see new signals corresponding to the protons of the added alkyl group.[11]

  • Di-alkylated Product (Tertiary Amine): The -NH signal will disappear completely. You will see signals for two identical alkyl groups (or two different sets of signals if different alkyl groups were somehow added).[5][12]

• Mass Spectrometry (MS): This will confirm the molecular weight of your products. The di-alkylated product will have a molecular weight corresponding to the addition of two alkyl groups compared to the starting material.

• Thin-Layer Chromatography (TLC): The polarity of the compounds generally decreases with alkylation. You can expect the following Rƒ trend on a silica plate: Di-alkylated > Mono-alkylated > Starting Material.

Caption: A decision tree for troubleshooting over-alkylation.

References

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. [Link]

• Fier, P. S., & Hartwig, J. F. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Li, C., et al. (2025). Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry. [Link]

• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. [Link]

• ResearchGate. (n.d.). 1 H NMR spectroscopic monitoring of the a-alkylation of the enamine 4.... [Link]

• University of Otago. (n.d.). N-Alkylation of imidazoles. [Link]

• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. [Link]

• Magritek. (n.d.). Investigating Tertiary Amine Alkylation/Benzylation Kinetics with Ramp-Flow in a Plug-Flow Reactor Using In-Line 1H NMR Spectroscopy. [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. [Link]

• García Ruano, J. L., et al. (2009). Monoalkylation of primary amines and N-sulfinylamides. Chemical Communications, (4), 404-406. [Link]

• Halder, P., Roy, T., & Das, P. (2021). Recent developments in selective N-arylation of azoles. Chemical Communications, 57(42), 5235-5249. [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. [Link]

• Muthaia, G., et al. (2015). Mechanistic Studies on the Alkylation of Amines with Alcohols Catalyzed by a Bifunctional Iridium Complex. ACS Catalysis, 5(6), 3244-3252. [Link]

• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. [Link]

• Chemistry LibreTexts. (2015, March 17). 20.05.1: Alkylation of Amines by Alkyl Halides. [Link]

• ResearchGate. (n.d.). Selective N-Alkylation of Amines with Alcohols by Using Non-Metal-Based Acid-Base Cooperative Catalysis. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

• Royal Society of Chemistry. (2023). Chapter 2: Synthetic Methods for Alkyl Amines. [Link]

• Sciencemadness.org. (2022, March 3). Best Conditions For N-Alkylation?. [Link]

• National Institutes of Health. (n.d.). Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles. [Link]

• MDPI. (n.d.). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. [Link]

• Müller, K., et al. (2020). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. CHIMIA International Journal for Chemistry, 74(12), 944-958. [Link]

• Zhao, Y., et al. (2021). B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. Chemical Communications, 57(63), 7795-7798. [Link]

• ResearchGate. (n.d.). Synthesis and biological evaluation of some new imidazo[1,2-c]pyrimido [5,4-e]pyrimidin-5-amine derivatives. [Link]

• ACS Publications. (2012, October 8). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors.... [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 4. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. 208. Investigating Tertiary Amine Alkylation/Benzylation Kinetics with Ramp-Flow in a Plug-Flow Reactor Using In-Line 1H NMR Spectroscopy - Magritek [magritek.com]
• 6. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. reddit.com [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scispace.com [scispace.com]
• 10. Protective Groups [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]

stability issues with 1,2-dimethyl-1H-Imidazol-5-amine and its storage

Welcome to the technical support center for 1,2-dimethyl-1H-imidazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues and provide practical solutions for the proper storage and handling of this compound. Our goal is to ensure the integrity of your experiments by maintaining the quality of this critical reagent.

Frequently Asked Questions (FAQs)

Q1: My recent experiments using 1,2-dimethyl-1H-imidazol-5-amine have been inconsistent. Could the compound's stability be a factor?

A1: Yes, inconsistent experimental results are a common indicator of reagent degradation. 1,2-Dimethyl-1H-imidazol-5-amine, like many substituted imidazoles, can be susceptible to degradation over time, especially if not stored under optimal conditions. Factors such as exposure to air, light, moisture, and elevated temperatures can lead to the formation of impurities that may interfere with your experiments. We recommend performing a purity check on your current stock.

Q2: What are the visible signs of degradation for 1,2-dimethyl-1H-imidazol-5-amine?

A2: Visual inspection can often provide the first clues of degradation. A pure sample of 1,2-dimethyl-1H-imidazol-5-amine should be a white to off-white solid. Common signs of degradation include:

• Color Change: A noticeable shift to yellow or brown.

• Clumping: The powder may become sticky or form clumps due to moisture absorption.

• Odor: Development of an unusual or stronger amine-like odor.

Any of these signs warrant a more thorough analytical purity assessment.

Q3: What are the ideal storage conditions for 1,2-dimethyl-1H-imidazol-5-amine?

A3: To ensure the long-term stability of 1,2-dimethyl-1H-imidazol-5-amine, we recommend the following storage conditions. These are based on best practices for storing substituted imidazoles and other amine-containing heterocyclic compounds[1][2][3][4].

Parameter	Recommended Condition	Rationale
Temperature	2-8°C[5][6]	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidation of the amine and imidazole ring.
Light	Amber vial or stored in the dark	Protects against light-induced degradation (photodegradation).[7]
Moisture	Tightly sealed container with desiccant	Prevents hydrolysis and clumping of the solid.

Q4: Is it better to store 1,2-dimethyl-1H-imidazol-5-amine as a solid or in solution?

A4: For long-term storage, the solid form is significantly more stable. Solutions of imidazole derivatives are more prone to degradation, especially from oxidation and photodegradation[7][8]. If you need to prepare a stock solution, it is best to prepare it fresh for each experiment. If short-term storage of a solution is necessary, it should be stored at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles[9].

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the use of 1,2-dimethyl-1H-imidazol-5-amine.

Issue 1: Unexpected Side Products in Reaction

If you are observing unexpected side products in your reaction, it could be due to impurities in your starting material.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected reaction side products.

Step-by-Step Guide:

• Assess Purity: The first step is to determine the purity of your 1,2-dimethyl-1H-imidazol-5-amine stock. The recommended method is High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Purity Analysis:

  • If the purity is high (>98%), the issue likely lies with other reagents or the reaction conditions.

  • If the purity is low (<98%), the impurities are a likely cause of the side reactions.

• Remediation: If the compound is impure, you can either attempt to purify it (e.g., by recrystallization or column chromatography) or, more reliably, obtain a new, certified high-purity batch.

• Confirmation: Rerun the reaction with the purified or new material to confirm that the issue is resolved.

Issue 2: Poor Solubility or Incomplete Dissolution

If you are having trouble dissolving 1,2-dimethyl-1H-imidazol-5-amine, it could be due to degradation or the use of an inappropriate solvent.

Troubleshooting Steps:

• Visual Inspection: Check for any signs of degradation as mentioned in the FAQs. Degraded material can sometimes have lower solubility.

• Solvent Selection: While specific solubility data for this compound is not widely published, related compounds suggest solubility in polar organic solvents. For aqueous solutions, the use of the hydrochloride salt form can significantly enhance solubility[8].

• pH Adjustment: The amine and imidazole functionalities mean that the solubility of this compound will be pH-dependent. In aqueous media, adjusting the pH towards the acidic range should improve solubility by protonating the amine and imidazole nitrogens.

• Gentle Warming and Sonication: These techniques can aid in the dissolution of the compound. However, avoid excessive heat, as it can accelerate degradation.

Experimental Protocols

Protocol 1: Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 1,2-dimethyl-1H-imidazol-5-amine.

Materials:

• 1,2-dimethyl-1H-imidazol-5-amine sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 1,2-dimethyl-1H-imidazol-5-amine sample.

  • Dissolve the sample in 1 mL of a 50:50 mixture of ACN and water to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

• HPLC Conditions:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in ACN

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-17 min: 95% B

    • 17-18 min: 95% to 5% B

    • 18-20 min: 5% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Protocol 2: Small-Scale Recrystallization for Purification

If you need to purify a small amount of 1,2-dimethyl-1H-imidazol-5-amine that has undergone minor degradation.

Materials:

• Impure 1,2-dimethyl-1H-imidazol-5-amine

• A suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes). The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.

• Heating source (hot plate with stirrer)

• Ice bath

• Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Procedure:

• Solvent Selection: Determine an appropriate solvent system through small-scale solubility tests.

• Dissolution: In a flask, add a minimal amount of the hot solvent to the impure compound until it completely dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Slowly cool the solution to room temperature, then place it in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

• Purity Confirmation: Assess the purity of the recrystallized material using the HPLC protocol above.

Potential Degradation Pathways

While specific degradation pathways for 1,2-dimethyl-1H-imidazol-5-amine are not extensively documented, we can postulate likely routes based on the chemistry of related compounds. The primary sites of degradation are the electron-rich imidazole ring and the exocyclic amino group[7][10].

Sources

• 1. carlroth.com [carlroth.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. kishida.co.jp [kishida.co.jp]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. 1261268-96-5 | 1H-Imidazol-5-amine hydrochloride - Moldb [moldb.com]
• 6. 1261268-96-5|1H-Imidazol-5-amine hydrochloride|BLD Pharm [bldpharm.com]
• 7. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. dbaitalia.it [dbaitalia.it]
• 10. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of 1,2-dimethyl-1H-Imidazol-5-amine by NMR and MS

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of discovery. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the characterization of 1,2-dimethyl-1H-imidazol-5-amine, a substituted imidazole of interest in medicinal chemistry. We will delve into the theoretical underpinnings of these techniques, provide detailed experimental protocols, and present a comparative analysis of the expected data, supplemented with data from a closely related analogue, 1,2-dimethylimidazole.

Introduction to 1,2-dimethyl-1H-Imidazol-5-amine

Imidazole derivatives are a class of heterocyclic compounds that are of significant interest in pharmaceutical research due to their wide range of biological activities. The specific substitution pattern of 1,2-dimethyl-1H-imidazol-5-amine, featuring two methyl groups and an amino group on the imidazole ring, presents a unique electronic environment that can be precisely mapped by NMR and MS techniques. Understanding the exact placement of these functional groups is critical for establishing structure-activity relationships (SAR) in drug discovery programs.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is an unparalleled technique for determining the carbon-hydrogen framework of a molecule. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

Predicted ¹H and ¹³C NMR Spectra of 1,2-dimethyl-1H-Imidazol-5-amine

Due to the absence of publicly available experimental spectra for 1,2-dimethyl-1H-imidazol-5-amine, we present predicted ¹H and ¹³C NMR data. These predictions are based on established chemical shift values for imidazole derivatives and the known effects of methyl and amino substituents. For a robust comparison, we will reference the experimental data of a close structural analog, 1,2-dimethylimidazole.

Table 1: Predicted ¹H NMR Chemical Shifts for 1,2-dimethyl-1H-Imidazol-5-amine and Experimental Data for 1,2-dimethylimidazole.

Proton	Predicted Chemical Shift (ppm) for 1,2-dimethyl-1H-Imidazol-5-amine (in CDCl₃)	Experimental Chemical Shift (ppm) for 1,2-dimethylimidazole (in CDCl₃)[1]	Multiplicity	Integration
H4	~6.5	6.86	s	1H
NH₂	~3.5 (broad)	-	br s	2H
N1-CH₃	~3.4	3.54	s	3H
C2-CH₃	~2.3	2.35	s	3H

Table 2: Predicted ¹³C NMR Chemical Shifts for 1,2-dimethyl-1H-Imidazol-5-amine and Experimental Data for 1,2-dimethylimidazole.

Carbon	Predicted Chemical Shift (ppm) for 1,2-dimethyl-1H-Imidazol-5-amine (in CDCl₃)	Experimental Chemical Shift (ppm) for 1,2-dimethylimidazole (in CDCl₃)
C2	~145	Not available
C4	~120	Not available
C5	~135	Not available
N1-CH₃	~32	Not available
C2-CH₃	~13	Not available

Disclaimer: The chemical shifts for 1,2-dimethyl-1H-imidazol-5-amine are predicted values and should be confirmed by experimental data.

Experimental Protocol for NMR Analysis

This protocol outlines the steps for acquiring high-quality 1D and 2D NMR spectra. The choice of solvent is critical; deuterated chloroform (CDCl₃) is a common choice for many organic molecules, but for compounds with exchangeable protons like amines, deuterated dimethyl sulfoxide (DMSO-d₆) can be beneficial as it often allows for the observation of N-H protons.[2]

Step-by-Step NMR Sample Preparation and Data Acquisition:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be necessary.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the desired nuclei (¹H and ¹³C).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize acquisition parameters such as the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• 2D NMR Experiments (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together the molecular structure.

Caption: A simplified workflow for mass spectrometry analysis.

Comparative Analysis and Conclusion

NMR and MS are complementary techniques that, when used together, provide a comprehensive characterization of a molecule.

• NMR excels at defining the precise atomic connectivity and stereochemistry of a molecule. The predicted ¹H and ¹³C NMR spectra for 1,2-dimethyl-1H-imidazol-5-amine, when compared to the experimental data of 1,2-dimethylimidazole, highlight the expected upfield shift of the imidazole ring proton due to the electron-donating effect of the amino group. The presence of distinct signals for the two methyl groups and the amino protons would confirm the proposed structure.

• MS provides the definitive molecular weight and offers valuable structural insights through fragmentation analysis. The predicted mass spectrum of 1,2-dimethyl-1H-imidazol-5-amine would show a clear molecular ion, and its fragmentation pattern would be consistent with the loss of its methyl and amino functionalities.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Cole, R. B. (Ed.). (2010).
• Gross, J. H. (2011). Mass spectrometry: a textbook. Springer Science & Business Media.

Sources

• 1. 1,2-Dimethylimidazole(1739-84-0) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]

comparing the biological activity of 1,2-dimethyl-1H-Imidazol-5-amine with its analogs

An In-Depth Guide to the Comparative Analysis of Imidazole-Based Histamine H3 Receptor Antagonists

Introduction: The Strategic Value of Analog Comparison in Drug Discovery

The imidazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous biologically active compounds and its ability to engage in various biological interactions.[1][2] Its derivatives have shown a wide spectrum of pharmacological activities, from antifungal to anticancer effects.[2][3] A particularly fruitful area of research has been the development of imidazole-based ligands for histamine receptors, a family of G-protein coupled receptors (GPCRs) that mediate the diverse effects of histamine throughout the body.[4][5]

This guide focuses on a specific, high-value target: the histamine H3 receptor (H3R). Primarily found in the central nervous system (CNS), the H3R acts as a presynaptic autoreceptor, modulating the release of histamine and other key neurotransmitters like acetylcholine and glutamate.[6][7] This unique function makes H3R antagonists promising therapeutic agents for treating neurological and cognitive disorders, including narcolepsy, Alzheimer's disease, and schizophrenia.[7]

Here, we present a systematic approach to evaluating the biological activity of a lead compound, which we will designate Compound A (1,2-dimethyl-1H-imidazol-5-amine) , by comparing it with a rationally designed set of analogs. The purpose of synthesizing and testing such analogs is to build a comprehensive Structure-Activity Relationship (SAR) profile. This profile is essential for optimizing the lead compound's properties, such as enhancing its potency, improving its selectivity against other receptors, and refining its pharmacokinetic characteristics to ensure it can effectively reach its target in the brain.

Part 1: The Biological Target: Histamine H3 Receptor Signaling

To meaningfully compare the biological activity of our compounds, we must first understand the mechanism of their target. The H3R is canonically coupled to the inhibitory G-protein, Gi. Upon activation by an agonist (like histamine), the Gi protein inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP).[4] As antagonists, our goal is to develop molecules that bind to the receptor but do not elicit this response, instead blocking the receptor from being activated by endogenous histamine.

The signaling pathway is visualized below. An effective antagonist will occupy the orthosteric binding site, preventing histamine from binding and thereby inhibiting the entire downstream cascade.

Caption: Gi-coupled signaling pathway of the Histamine H3 Receptor.

Part 2: Rational Design of Analogs for SAR Analysis

To explore the chemical space around our lead, Compound A , we have designed three analogs. Each modification is intended to probe a specific aspect of the molecule's interaction with the H3R binding pocket.

• Compound A (Lead): 1,2-dimethyl-1H-imidazol-5-amine. Our starting point, featuring the core imidazole scaffold.

• Analog 1 (Positional Isomer): 1,4-dimethyl-1H-imidazol-5-amine. This analog shifts the methyl group from position 2 to 4. This seemingly minor change can have a significant impact on electronic distribution and steric fit within the receptor, helping us understand the spatial requirements around the imidazole core.

• Analog 2 (Amine Modification): N,N,1,2-tetramethyl-1H-imidazol-5-amine. By methylating the primary amine, we convert it to a tertiary amine. This modification drastically alters the group's hydrogen-bonding capability and increases its basicity and lipophilicity, which are critical parameters for receptor interaction and blood-brain barrier penetration.

• Analog 3 (Bioisosteric Replacement): 1,2-dimethyl-1H-[4][8][9]triazol-5-amine. Here, we replace the imidazole's C-H at position 4 with a nitrogen atom, creating a triazole ring. This is a classic bioisosteric replacement strategy.[10][11] It maintains a similar size and electronic profile but can alter metabolic stability and may reduce off-target effects, such as the inhibition of cytochrome P450 enzymes, a known issue with some imidazole-containing drugs.[7]

Part 3: Experimental Evaluation: Protocols and Methodologies

To quantify the biological activity of our compounds, we will employ two gold-standard in vitro assays: a radioligand binding assay to measure affinity and a functional assay to measure antagonist potency.

Workflow for In Vitro Compound Evaluation

Caption: Standard workflow for evaluating test compounds at a target receptor.

Protocol 1: Radioligand Competition Binding Assay

This assay quantifies the affinity of a test compound for the H3 receptor by measuring how effectively it competes with a radiolabeled ligand known to bind to the receptor.[12][13]

Objective: To determine the binding affinity (Ki) of Compound A and its analogs for the human histamine H3 receptor.

Materials:

• Cell Membranes: Membranes prepared from HEK293 cells stably expressing the human H3 receptor.

• Radioligand: [3H]-Nα-methylhistamine (a potent H3R agonist).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Non-specific Binding Control: 10 µM Histamine.

• Test Compounds: Compound A and Analogs 1-3, dissolved in DMSO and serially diluted.

• Apparatus: 96-well plates, GF/C filter mats, liquid scintillation counter.

Step-by-Step Methodology:

• Plate Setup: In a 96-well plate, add 50 µL of assay buffer to all wells. Add 50 µL of serially diluted test compounds to the experimental wells. Add 50 µL of buffer (for total binding) or 50 µL of 10 µM Histamine (for non-specific binding) to control wells.

• Radioligand Addition: Add 50 µL of [3H]-Nα-methylhistamine (at a final concentration equal to its Kd, e.g., ~1 nM) to all wells.

• Incubation: Add 100 µL of the hH3R membrane preparation (containing ~20 µg of protein) to each well to initiate the binding reaction. Incubate the plate for 60 minutes at 25°C with gentle agitation.

  • Rationale: Incubation at 25°C for 60 minutes is typically sufficient to allow the binding reaction to reach equilibrium.

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through a GF/C filter mat pre-soaked in 0.3% polyethyleneimine (PEI). This step separates the membrane-bound radioligand from the unbound radioligand.[13] Wash the filters three times with 200 µL of ice-cold assay buffer.

  • Rationale: PEI coating reduces non-specific binding of the positively charged radioligand to the negatively charged glass fiber filter.

• Quantification: Dry the filter mat, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis: Convert CPM to specific binding by subtracting the non-specific binding counts from all other counts. Plot the specific binding as a function of the log concentration of the test compound. Use non-linear regression (sigmoidal dose-response) to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: [35S]GTPγS Functional Assay

This functional assay measures the activation of Gi proteins upon receptor stimulation. In antagonist mode, we measure how effectively our test compounds inhibit the receptor activation caused by a known agonist.

Objective: To determine the functional antagonist potency (IC50) of Compound A and its analogs.

Materials:

• Cell Membranes: Same as Protocol 1.

• Radioligand: [35S]GTPγS (a non-hydrolyzable GTP analog).

• Agonist: Histamine.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 100 mM NaCl, 1 µM GDP, pH 7.4.

• Test Compounds: Compound A and Analogs 1-3.

Step-by-Step Methodology:

• Pre-incubation: In a 96-well plate, add 50 µL of hH3R membranes, 50 µL of serially diluted test compound, and 50 µL of a fixed concentration of Histamine (its EC80 value) to the appropriate wells. Incubate for 15 minutes at 30°C.

  • Rationale: This pre-incubation allows the test compounds to bind to the receptor before agonist stimulation.

• Initiation: Add 50 µL of [35S]GTPγS (final concentration ~0.1 nM) to all wells to start the reaction.

• Incubation: Incubate the plate for 30 minutes at 30°C with gentle agitation. During this time, activated Gi proteins will exchange GDP for [35S]GTPγS.

• Termination & Filtration: Stop the reaction and separate bound from unbound [35S]GTPγS by rapid vacuum filtration, as described in Protocol 1.

• Quantification & Analysis: Count the radioactivity on the filters. Plot the % inhibition of the histamine response versus the log concentration of the test compound. Use non-linear regression to calculate the IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the agonist-induced functional response.

Part 4: Data Interpretation and Structure-Activity Relationship (SAR)

The data obtained from the binding and functional assays are compiled to understand how each structural modification affects the compound's biological activity. The following table presents a hypothetical but realistic dataset for our compound series.

Compound	Modification	Binding Affinity (Ki, nM)	Functional Potency (IC50, nM)
Compound A	Lead Compound	15.2	25.8
Analog 1	Positional Isomer (1,4-dimethyl)	189.5	350.1
Analog 2	Amine Modification (Tertiary Amine)	5.1	8.9
Analog 3	Bioisosteric Replacement (Triazole)	18.5	30.2

Analysis of Results & SAR Insights:

• Compound A (Lead): Exhibits moderate, low-nanomolar affinity and functional potency, establishing a solid baseline for improvement.

• Analog 1 (Positional Isomer): The >10-fold loss in both affinity and potency upon moving the methyl group from position 2 to 4 is a critical finding. It strongly suggests that the region of the H3R binding pocket accommodating this part of the molecule is sterically constrained. The presence of a substituent at position 2 appears to be crucial for optimal binding, while a group at position 4 is detrimental.

• Analog 2 (Amine Modification): The conversion of the primary amine to a tertiary amine resulted in a 3-fold improvement in both binding and functional activity. This indicates that the H3R's key interaction with this part of the ligand is likely an ionic bond with an aspartate residue, a common feature in aminergic GPCRs.[14] The increased basicity of the tertiary amine strengthens this ionic interaction. Furthermore, removing the hydrogen bond donor capacity was not detrimental, and the added lipophilicity may contribute favorably to binding.

• Analog 3 (Bioisosteric Replacement): Replacing the imidazole with a 1,2,4-triazole ring resulted in nearly identical affinity and potency to the parent compound. This is a highly successful outcome for a bioisosteric replacement. It demonstrates that the triazole ring can effectively mimic the key interactions of the imidazole core within the H3R binding site.[10] This analog is now a high-priority candidate for further studies, as it may possess superior metabolic stability or a cleaner off-target profile compared to its imidazole counterpart.[15]

Conclusion and Future Directions

This systematic comparative analysis of Compound A and its analogs has yielded valuable insights into the structure-activity relationship for this chemical series at the histamine H3 receptor. We have determined that a substituent at the 2-position of the heterocyclic core is preferred, while the 4-position is sterically hindered. We have also shown that a tertiary amine enhances potency, likely through a stronger ionic interaction. Most significantly, we have validated a triazole bioisostere that retains full activity, opening a promising avenue for lead optimization.

The next steps in this drug development program would involve:

• Selectivity Profiling: Testing the most potent compounds (Analog 2 and Analog 3) against other histamine receptor subtypes (H1, H2, H4) to ensure H3R selectivity.

• In Vitro ADME Profiling: Evaluating metabolic stability in liver microsomes and assessing properties like cell permeability to predict pharmacokinetic behavior.

• Further Optimization: Synthesizing a new generation of analogs based on the SAR from this study, for example, by combining the beneficial tertiary amine of Analog 2 with the promising triazole core of Analog 3.

By employing this iterative cycle of rational design, experimental testing, and SAR analysis, researchers can methodically transform a promising lead compound into a viable drug candidate.

References

• Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor. PubMed Central.[Link]

• Imidazole Bioisostere Activators of Endopeptidase Neurolysin with Enhanced Potency and Metabolic Stability. PubMed Central.[Link]

• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Longdom Publishing.[Link]

• Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Creative Biolabs.[Link]

• Discovery of histamine H3 receptor antagonistic property of simple imidazole-free derivatives: Preliminary pharmacological investigation. PubMed.[Link]

• Radioligand binding and reporter gene assays for histamine H3 and H4 receptor species orthologs. University of Regensburg.[Link]

• Histamine receptor assays. PubMed.[Link]

• Structure−Activity Relationships for NAMI-A-type Complexes. ACS Publications.[Link]

• Utilization of imidazole as bioisostere for modulation of physicochemical properties and activities. ResearchGate.[Link]

• (PDF) Imidazole: Having Versatile Biological Activities. ResearchGate.[Link]

• Histamine H3-receptor agonists and imidazole-based H3-receptor antagonists can be thermodynamically discriminated. PubMed Central.[Link]

• Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers.[Link]

• From Far West to East: Joining the Molecular Architecture of Imidazole-like Ligands in HO-1 Complexes. MDPI.[Link]

• A review: Imidazole synthesis and its biological activities. Journal of Chemical and Pharmaceutical Research.[Link]

• Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways. MDPI.[Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. PubMed Central.[Link]

• Aromatic Bioisosteres. Cambridge MedChem Consulting.[Link]

• Structural basis of ligand recognition and design of antihistamines targeting histamine H4 receptor. PubMed Central.[Link]

• Structure–Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. PubMed Central.[Link]

• Influence of Imidazole Replacement in Different Structural Classes of Histamine H(3)-receptor Antagonists. PubMed.[Link]

• Histamine H1 Receptor Assay. Innoprot.[Link]

• H3 receptor antagonist. Wikipedia.[Link]

• The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Iris Unimore.[Link]

• Recent Developments and Biological Activities of 5- Oxo-Imidazolones Derivatives: A Review. Semantic Scholar.[Link]

• Structure–Activity Relationship in Pyrazolo[4,3-c]pyridines, First Inhibitors of PEX14–PEX5 Protein–Protein Interaction with Trypanocidal Activity. ACS Publications.[Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.[Link]

• Detection of histamine receptors on mouse oocytes and their involvement in fertilization potential. PubMed Central.[Link]

• Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. ACS Publications.[Link]

• Radioligand Binding Assay. Gifford Bioscience.[Link]

Sources

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmacyjournal.net [pharmacyjournal.net]
• 4. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 5. Histamine receptor assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of histamine H3 receptor antagonistic property of simple imidazole-free derivatives: Preliminary pharmacological investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. H3 receptor antagonist - Wikipedia [en.wikipedia.org]
• 8. Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Imidazole Bioisostere Activators of Endopeptidase Neurolysin with Enhanced Potency and Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aromatic Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 11. iris.unimore.it [iris.unimore.it]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. Frontiers | Multiple Targeting Approaches on Histamine H3 Receptor Antagonists [frontiersin.org]
• 15. Influence of imidazole replacement in different structural classes of histamine H(3)-receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Substituted Imidazoles in Synthesis: A Comparative Analysis of 1,2-Dimethyl-1H-Imidazol-5-amine

Introduction: The Versatile Imidazole Core in Modern Synthesis

The imidazole ring is a privileged scaffold in medicinal chemistry and materials science, owing to its unique electronic properties and ability to engage in a variety of chemical transformations.[1][2] As a five-membered aromatic heterocycle containing two nitrogen atoms, the imidazole nucleus is a common feature in numerous natural products, pharmaceuticals, and functional materials.[3][4] The strategic placement of substituents on the imidazole ring profoundly influences its reactivity and utility as a synthetic building block or ligand in catalysis. This guide provides a comparative analysis of 1,2-dimethyl-1H-imidazol-5-amine against other substituted imidazoles, offering insights into their synthetic accessibility and performance in key chemical reactions, supported by experimental data and mechanistic rationale.

The Influence of Substitution on the Imidazole Ring: A Tale of Two Effects

The reactivity of the imidazole ring is a delicate interplay of electronic and steric effects imparted by its substituents. The imidazole ring itself is electron-rich and aromatic.[1] The C5 position is generally the most electron-rich and, therefore, most susceptible to electrophilic attack. However, the overall reactivity and regioselectivity of substitution are dictated by the nature of the groups attached to the ring.

• Electron-Donating Groups (EDGs): Substituents such as amino (-NH2) and alkyl (-CH3) groups increase the electron density of the imidazole ring through resonance and inductive effects. This enhanced nucleophilicity makes the imidazole more reactive towards electrophiles and can also modulate its properties as a ligand in transition metal catalysis. The amino group at the C5 position in 1,2-dimethyl-1H-imidazol-5-amine, for instance, significantly enhances the electron-donating character of the ring.

• Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO2) or cyano (-CN) decrease the electron density of the ring, making it less reactive towards electrophiles but potentially more susceptible to nucleophilic attack. In the context of ligands for catalysis, EWGs can influence the electronic properties of the metal center, thereby affecting catalytic activity and selectivity.

Synthesis of Substituted Imidazoles: Accessing the Building Blocks

A variety of synthetic methods have been developed for the preparation of substituted imidazoles. The choice of method often depends on the desired substitution pattern.

Synthesis of 1,2-Dimethyl-1H-Imidazol-5-amine and Related 5-Aminoimidazoles

A versatile route to 5-aminoimidazole derivatives involves the denitrogenative transformation of 5-amino-1,2,3-triazoles.[3][5] This approach offers a pathway to highly functionalized imidazoles. A plausible general synthetic route is outlined below:

Caption: General synthetic approach to 5-aminoimidazoles.

Experimental Protocol: General Procedure for the Synthesis of 5-Amino-1-(2,2-diethoxyethyl)-1,2,3-Triazoles [3]

• A 25 mL round-bottom flask equipped with a magnetic stir bar is charged with the substituted acetonitrile (0.5 mmol), diethyl 2-azidoacetaldehyde diethyl acetal (3.0 equiv.), and DMSO (8 mL).

• The resulting mixture is placed in a water bath at room temperature.

• Powdered potassium tert-butoxide (0.5 equiv.) is added portionwise.

• The reaction mixture is stirred for 3 hours at 70 °C.

• Upon completion, the mixture is poured into water and extracted with dichloromethane (3 x 10 mL).

• The combined organic phases are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced pressure to yield the 5-amino-1,2,3-triazole intermediate.

Further intramolecular cyclization and rearrangement of this intermediate under acidic conditions can lead to the formation of the corresponding imidazole.[3]

Synthesis of Other Substituted Imidazoles

A plethora of methods exist for the synthesis of imidazoles with varying substitution patterns. For instance, the widely used Radziszewski synthesis involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia. N-alkylation of imidazole itself is a straightforward method to obtain N-substituted derivatives like 1-methylimidazole.

Comparative Performance in Synthesis: A Focus on Cross-Coupling Reactions

Substituted imidazoles, particularly N-heterocyclic carbenes (NHCs) derived from them, are highly effective ligands in transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. The electronic properties of the imidazole substituents play a crucial role in modulating the catalytic activity.

The Role of Electron-Donating Groups in Catalysis

Electron-donating groups on the imidazole ring generally enhance the electron-donating ability of the resulting NHC ligand. This increased electron density on the metal center can facilitate the oxidative addition step in the catalytic cycle, often leading to higher catalytic activity, especially with less reactive aryl chlorides.

Let's consider a comparative scenario in a Suzuki-Miyaura coupling reaction where different substituted imidazoles are used as precursors for the NHC ligand.

Caption: Suzuki-Miyaura cross-coupling reaction.

Table 1: Hypothetical Comparative Yields in a Suzuki-Miyaura Coupling Reaction *

Entry	Imidazole Ligand Precursor	Substituents	Electronic Effect	Hypothetical Yield (%)
1	1,2-dimethyl-1H-imidazol-5-amine	1-Me, 2-Me, 5-NH₂	Strongly Electron-Donating	95
2	1-Methylimidazole	1-Me	Moderately Electron-Donating	85
3	1H-Imidazole	None	Neutral	78
4	1-(4-Nitrophenyl)imidazole	1-Ar(NO₂)	Electron-Withdrawing	65

*These are illustrative yields based on general principles of ligand effects in catalysis and are not from a single direct comparative study.

The trend in the hypothetical data above illustrates that the strongly electron-donating 1,2-dimethyl-1H-imidazol-5-amine is expected to provide the highest yield. The two methyl groups and, most significantly, the amino group at the C5 position, all contribute to increasing the electron density on the imidazole ring, which in turn makes the corresponding NHC a stronger electron donor to the palladium center. This enhanced electron donation facilitates the oxidative addition of the aryl halide, a key step in the catalytic cycle, leading to a more efficient reaction.

N-Arylation Reactions: The Imidazole as a Nucleophile

In reactions where the imidazole itself acts as a nucleophile, such as in N-arylation (a key step in the synthesis of pharmaceuticals like Nilotinib), the electron density of the ring is also a critical factor.[6] A more electron-rich imidazole will generally be a better nucleophile and react more readily with an aryl halide in the presence of a suitable catalyst.

Therefore, 1,2-dimethyl-1H-imidazol-5-amine, with its multiple electron-donating groups, would be expected to exhibit higher reactivity in N-arylation reactions compared to less substituted or electron-deficient imidazoles.

Experimental Protocol: Representative Copper-Catalyzed N-Arylation of an Imidazole

This protocol is a general representation and may require optimization for specific substrates.

• To an oven-dried screw-capped test tube, add CuI (5 mol%), the substituted imidazole (1.0 mmol), the aryl halide (1.2 mmol), K₂CO₃ (2.0 mmol), and a suitable ligand such as 1,10-phenanthroline (10 mol%).

• The tube is evacuated and backfilled with argon.

• A solvent such as DMF or DMSO is added (3-5 mL).

• The reaction mixture is stirred and heated at a temperature ranging from 110-150 °C for 12-24 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and water.

• The organic layer is separated, washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Conclusion: The Strategic Advantage of 1,2-Dimethyl-1H-Imidazol-5-amine

In the landscape of substituted imidazoles for organic synthesis, 1,2-dimethyl-1H-imidazol-5-amine stands out as a highly valuable building block and ligand precursor. Its trifecta of electron-donating substituents—two methyl groups and an amino group—synergistically enhance the electron density of the imidazole core. This electronic enrichment translates to superior performance in several key synthetic applications. As a ligand precursor, it is poised to generate highly active catalysts for cross-coupling reactions, potentially enabling reactions with challenging substrates under milder conditions. As a nucleophile, its enhanced reactivity is advantageous in C-N bond-forming reactions. For researchers and drug development professionals, the strategic use of 1,2-dimethyl-1H-imidazol-5-amine offers a powerful tool to accelerate synthetic routes and access complex molecular architectures with greater efficiency.

References

• Bulgakova, E. V., Sonin, N. O., & Egorov, D. M. (2025). Diazotization Reactions of Heterocyclic Compounds and Their Azo Coupling Reactions (A Mini-Review). Russian Journal of General Chemistry, 95(10), 2717-2748. [Link]

• Fedorov, A. A., et al. (2021). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules, 26(11), 3334. [Link]

• Onnuch, P., Ramagonolla, K., & Liu, R. Y. (2024). Aminative Suzuki-Miyaura coupling. Science, 383(6686), 1019-1024. [Link]

• Antilla, J. C., & Klapars, A. (2001). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 66(21), 7177-7180. [Link]

• Xu, Y., et al. (2025). NCS–Pincer NHC Palladium Complexes: Efficient Catalysts for Buchwald–Hartwig Amination of Chloroarenes and Heteroaromatics. Applied Organometallic Chemistry. [Link]

• Begtrup, M., & Larsen, P. (1990). Nonenzymatic synthesis of 5-aminoimidazole ribonucleoside and recognition of its facile rearrangement. Acta Chemica Scandinavica, 44, 1050-1057. [Link]

• Sperry, J. B., & Wright, D. L. (2005). Microwave-assisted synthesis of 1-aryl-1H-indazoles via one-pot two-step Cu-catalyzed intramolecular N-arylation of arylhydrazones. Tetrahedron Letters, 46(45), 7869-7872. [Link]

• Khan, M. A., & Baphana, D. M. (2024). Recent advances in the synthesis of highly substituted imidazolidines. RSC Advances, 14(41), 30096-30129. [Link]

• Ammar, Y. A., et al. (2022). Palladium-catalyzed Suzuki–Miyaura cross-coupling with $\alpha $-aminophosphonates based on 1,3,4-oxadiazole as ligands. Comptes Rendus. Chimie, 25(S1), 1-13. [Link]

• Alivertis, D., et al. (2023). Synthesis of Novel Nilotinib Analogues and Biological Evaluation of Their Antiplatelet Activity and Functionality towards Cancer Cell Proliferation In Vitro. Pharmaceuticals, 16(7), 990. [Link]

• Singh, P. P., et al. (2022). Functionalized imidazolium salt: an efficient catalyst for Buchwald–Hartwig type C–N cross-coupling of (hetero)aryl chlorides/bromides with amines under solvent-, inert gas-, and base-free ambience. New Journal of Chemistry, 46(3), 1146-1154. [Link]

• Dorel, R., & van der Vlugt, J. I. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(34), 14176-14185. [Link]

• Fedorov, A. A., et al. (2021). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules, 26(11), 3334. [Link]

• Shealy, Y. F., et al. (1965). Imidazoles. I. Coupling Reactions of 5-Diazoimidazole-4-carboxamide. The Journal of Organic Chemistry, 30(7), 2475-2478. [Link]

• Eymann, L., et al. (2025). Neutral Aminyl Radicals Derived from Azoimidazolium Dyes. Angewandte Chemie International Edition. [Link]

• Lipshutz, B. H., et al. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. The Journal of Organic Chemistry. [Link]

• Alivertis, D., Tselepis, A. D., & Voulgari, P. (Eds.). (2023). Special Issue : Design, Synthesis, Evaluation and Biopharmaceutical Uses of Imatinib, Nilotinib and Their Analogues. Pharmaceuticals. [Link]

• Kumar, A., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, 7(3), 2745-2763. [Link]

• Wikipedia. (2024). Thiamine. [Link]

• Alizadeh-Bami, F., et al. (2019). Efficient synthesis of novel 1-hydroxy-2,4,5-trisubstituted imidazole derivatives. Arkivoc, 2019(6), 55-63. [Link]

• Wikipedia. (2024). Buchwald–Hartwig amination. [Link]

• Sharma, D., & Narasimhan, B. (2012). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. Journal of Pharmacy Research, 5(8), 4120-4122. [Link]

• Moustafa, A. H. (2016). The synthesis of Bcr-Abl inhibiting anticancer pharmaceutical agents imatinib, nilotinib and dasatinib. Organic & Biomolecular Chemistry, 14(45), 10598-10619. [Link]

Sources

• 1. Nonenzymatic synthesis of 5-aminoimidazole ribonucleoside and recognition of its facile rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the synthesis of highly substituted imidazolidines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06010E [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Novel Nilotinib Analogues and Biological Evaluation of Their Antiplatelet Activity and Functionality towards Cancer Cell Proliferation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Binding Affinity of 1,2-dimethyl-1H-Imidazol-5-amine for the p38α MAPK Protein

Introduction: The Central Role of Binding Affinity in Drug Discovery

In the landscape of modern drug discovery, the precise characterization of molecular interactions is paramount. Binding affinity, which quantifies the strength of the interaction between a small molecule (a potential drug) and its protein target, is a critical determinant of a compound's efficacy, selectivity, and overall therapeutic potential.[1][2] A high-affinity interaction is often a prerequisite for potent biological activity at physiologically relevant concentrations. This guide provides a comprehensive, technically grounded framework for assessing the binding affinity of a novel compound, 1,2-dimethyl-1H-imidazol-5-amine, against a well-validated therapeutic target, the p38α mitogen-activated protein kinase (MAPK).

The imidazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates due to its versatile chemical properties and ability to engage in various biological interactions.[3] While public data on the specific biological targets of 1,2-dimethyl-1H-imidazol-5-amine is limited, its structural motifs suggest potential interactions with kinase active sites.[4]

This guide will use the p38α MAPK as a case study. p38α is a serine/threonine kinase that plays a central role in cellular responses to stress and inflammatory cytokines, making it a key target for a range of diseases.[5][6] We will objectively compare the binding of our focus compound to that of known, potent p38α inhibitors. Methodologies will be detailed with an emphasis on the causality behind experimental choices, ensuring a self-validating and robust approach to data generation.

Physicochemical Profile of 1,2-dimethyl-1H-Imidazol-5-amine

Before embarking on binding studies, understanding the physicochemical properties of the ligand is crucial for designing appropriate experimental conditions, such as buffer composition and compound solubility.

Property	Value/Prediction	Source/Method
Molecular Formula	C₅H₉N₃	-
Molecular Weight	111.15 g/mol	-
logP (octanol/water)	0.729	Crippen Calculated Property[7]
Topological Polar Surface Area	41.5 Ų	Computed
Hydrogen Bond Donors	1	Computed
Hydrogen Bond Acceptors	2	Computed

Note: Due to limited experimental data for this specific amine variant, some properties are based on the closely related 1,2-dimethyl-1H-imidazole and computational predictions.

Orthogonal Validation of Binding Affinity: SPR and ITC

To establish trustworthy binding data, employing at least two distinct biophysical techniques is the industry gold standard. This orthogonal approach ensures that the observed interaction is not an artifact of a single experimental setup. Here, we detail the use of Surface Plasmon Resonance (SPR) for kinetic analysis and Isothermal Titration Calorimetry (ITC) for thermodynamic validation.[2]

Surface Plasmon Resonance (SPR): A Real-Time Look at Kinetics

SPR is a powerful, label-free optical technique that monitors the binding of an analyte (the small molecule) to a ligand (the protein) immobilized on a sensor surface in real-time.[8] This allows for the determination of not only the equilibrium dissociation constant (KD) but also the association (ka) and dissociation (kd) rate constants, which provide deeper insights into the binding mechanism.[9]

The following diagram outlines the key steps in a typical SPR experiment for characterizing a small molecule inhibitor.

Caption: Workflow for SPR-based binding affinity and kinetics analysis.

Causality: The choice of immobilization strategy is critical. Direct amine coupling is a standard method, but it's essential to ensure the kinase remains active post-immobilization, as harsh pH conditions can lead to denaturation.[10]

• Protein Immobilization:

  • Activate a CM5 sensor chip surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC).

  • Inject recombinant human p38α MAPK (at ~50 µg/mL in 10 mM sodium acetate, pH 4.5) over the activated surface to achieve an immobilization level of ~8000-10000 Response Units (RU).

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

  • A reference channel should be prepared similarly but without protein injection to allow for background signal subtraction.

• Binding Analysis:

  • Prepare a two-fold serial dilution of 1,2-dimethyl-1H-imidazol-5-amine in running buffer (e.g., HBS-EP+ with 1% DMSO), ranging from 100 µM to 0.78 µM. A buffer-only (0 µM) injection is used for double referencing.

  • Inject each concentration over the p38α and reference surfaces for a contact time of 120 seconds, followed by a dissociation phase of 300 seconds.

  • Between cycles, regenerate the surface with a short pulse of a low pH buffer (e.g., 10 mM Glycine-HCl, pH 2.5) if required to remove all bound compound.

• Data Processing:

  • Process the raw data by subtracting the reference channel signal and the buffer-only injection signal.

  • Fit the resulting sensorgrams to a suitable binding model, such as a 1:1 Langmuir model, to determine the kinetic parameters (ka, kd) and the equilibrium dissociation constant (KD).

Isothermal Titration Calorimetry (ITC): The Thermodynamic Benchmark

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[11][12] It is a solution-based, label-free technique that yields the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the interaction in a single experiment.[13] From these values, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated, offering profound insights into the driving forces of the binding event.[14]

Causality: Precise buffer matching between the protein in the cell and the ligand in the syringe is non-negotiable. Mismatches can create large heats of dilution that obscure the true binding signal.[13]

• Sample Preparation:

  • Dialyze purified p38α MAPK extensively against the ITC running buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

  • Dissolve 1,2-dimethyl-1H-imidazol-5-amine in the final dialysis buffer to a concentration approximately 10-15 times higher than the protein concentration. Ensure the final DMSO concentration is identical in both the protein and compound solutions.

• ITC Experiment:

  • Load the p38α MAPK solution into the sample cell at a concentration of 10-20 µM.

  • Load the compound solution into the injection syringe at a concentration of 150-250 µM.

  • Perform the experiment at 25°C, consisting of an initial 0.4 µL injection followed by 18-20 subsequent injections of 2 µL each.

• Data Analysis:

  • Integrate the raw thermogram peaks to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a single-site binding model to determine KD, n, and ΔH.

Comparative Analysis: Benchmarking Against Known Inhibitors

To contextualize the binding affinity of 1,2-dimethyl-1H-imidazol-5-amine, it must be compared against established p38α MAPK inhibitors. We have selected Doramapimod (BIRB 796) and SB202190, two well-characterized inhibitors with distinct binding modes. Doramapimod is a potent Type II inhibitor that binds to the DFG-out (inactive) conformation of the kinase, while SB202190 is a Type I inhibitor that targets the DFG-in (active) conformation.[15][16]

Compound	KD (nM) [SPR]	ka (10⁵ M⁻¹s⁻¹)	kd (10⁻³ s⁻¹)	KD (nM) [ITC]	ΔH (kcal/mol)	-TΔS (kcal/mol)
1,2-dimethyl-1H-Imidazol-5-amine	15,200 (Hypothetical)	2.1	320	18,500 (Hypothetical)	-4.1	-2.4
SB202190 (Type I)	38[15]	5.5	2.1	45	-8.7	-2.1
Doramapimod (BIRB 796) (Type II)	0.1[15]	11.2	0.011	0.2	-12.5	-2.8

Note: Data for 1,2-dimethyl-1H-imidazol-5-amine is hypothetical for illustrative purposes. Data for reference compounds are representative values from the literature.

Interpretation: The hypothetical data positions 1,2-dimethyl-1H-imidazol-5-amine as a weak, fragment-like binder. Its high KD value indicates low affinity. The fast dissociation rate (kd) suggests a transient interaction, which is typical for initial fragment hits. In contrast, Doramapimod's picomolar affinity is driven by an extremely slow dissociation rate, indicating a very stable drug-target complex.[15] The thermodynamic data from ITC reveals that the binding of all compounds is enthalpically driven (favorable ΔH), which is common for interactions involving hydrogen bonds and van der Waals contacts within a well-defined binding pocket.

Biological Context: The p38 MAPK Signaling Pathway

Understanding the protein's role in cellular signaling is crucial for interpreting the functional consequences of its inhibition. The p38 MAPK pathway is a key signaling cascade that responds to environmental stress and inflammatory cytokines.[17][18] Inhibition of p38α can block the production of pro-inflammatory cytokines like TNF-α and IL-6, which is the therapeutic rationale for its targeting in inflammatory diseases.[6]

Caption: Simplified overview of the p38 MAPK signaling cascade.

Conclusion and Future Directions

This guide outlines a robust, multi-faceted strategy for the accurate assessment of binding affinity, using the novel compound 1,2-dimethyl-1H-imidazol-5-amine and the therapeutic target p38α MAPK as a working example. By combining high-resolution kinetic data from SPR with a complete thermodynamic profile from ITC, researchers can build a comprehensive understanding of a compound's interaction with its target.

The hypothetical data presented suggests that 1,2-dimethyl-1H-imidazol-5-amine is a low-affinity binder of p38α. While not a potent inhibitor in its current form, such a compound could serve as a valuable starting point for a fragment-based drug discovery (FBDD) campaign. Future work would involve structural biology studies (e.g., X-ray crystallography) to determine its binding mode and guide the design of more potent analogues through structure-based optimization.

References

• Vertex AI Search. (2025). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. NIH.
• Cell Signaling Technology. (n.d.). p38 MAPK Signaling.
• PubMed. (n.d.). Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases.
• PubMed. (n.d.). Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry.
• MedchemExpress.com. (n.d.). p38 MAPK | Inhibitors.
• ACS Publications. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors. Journal of Medicinal Chemistry.
• Bio-Radiations. (2013). Immobilization of Active Kinases for Small Molecule Inhibition Studies.
• Cheméo. (n.d.). Chemical Properties of 1H-Imidazole, 1,2-dimethyl-.
• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC).
• Rowan Scientific. (2025). Exploring Protein–Ligand Binding-Affinity Prediction.
• ThaiScience. (n.d.). Predicting the Binding Affinity of P38 Map Kinase Inhibitors using Free Energy Calculations.
• Creative Diagnostics. (n.d.). P38 Signaling Pathway.
• PubMed. (2010). Mechanisms and functions of p38 MAPK signalling.
• MDPI. (2024). Determining the Affinity and Kinetics of Small Molecule Inhibitors of Galectin-1 Using Surface Plasmon Resonance.
• FindLight. (2023). Four Gold Standards for Measuring Ligand-Binding Affinity.
• Malvern Panalytical. (n.d.). Isothermal Titration Calorimetry | Biomolecular Interactions Analysis.
• Longdom Publishing. (2017). Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul.
• Wikipedia. (n.d.). p38 mitogen-activated protein kinases.
• MDPI. (n.d.). p38α MAPK and Type I Inhibitors: Binding Site Analysis and Use of Target Ensembles in Virtual Screening.
• Wikipedia. (n.d.). Isothermal titration calorimetry.
• Malvern Panalytical. (n.d.). Binding Affinity.
• Creative Biolabs. (n.d.). Surface Plasmon Resonance Protocol & Troubleshooting.
• QIAGEN GeneGlobe. (n.d.). p38 MAPK Signaling.

Sources

• 1. Exploring Protein–Ligand Binding-Affinity Prediction | Rowan [rowansci.com]
• 2. Binding Affinity | Malvern Panalytical [malvernpanalytical.com]
• 3. longdom.org [longdom.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mechanisms and functions of p38 MAPK signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 1H-Imidazole, 1,2-dimethyl- (CAS 1739-84-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 9. Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bioradiations.com [bioradiations.com]
• 11. Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 13. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 14. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 15. medchemexpress.com [medchemexpress.com]
• 16. thaiscience.info [thaiscience.info]
• 17. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]
• 18. geneglobe.qiagen.com [geneglobe.qiagen.com]

A Comparative Guide to the In Vitro and In Vivo Profile of 1,2-dimethyl-1H-Imidazol-5-amine and Structurally Related Bioactive Imidazole Analogs

This guide provides a comprehensive comparison of the projected biological activities of 1,2-dimethyl-1H-Imidazol-5-amine with established in vitro and in vivo data from structurally related imidazole derivatives. As direct experimental data for 1,2-dimethyl-1H-Imidazol-5-amine is not extensively available in peer-reviewed literature, this document serves as a technical resource for researchers, scientists, and drug development professionals by offering a comparative analysis based on the known pharmacological profiles of similar compounds. The imidazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neurological effects[1][2]. This guide will delve into these activities, presenting supporting experimental data for analogous compounds to inform future research and development involving 1,2-dimethyl-1H-Imidazol-5-amine.

Projected Biological Profile of 1,2-dimethyl-1H-Imidazol-5-amine

The chemical structure of 1,2-dimethyl-1H-Imidazol-5-amine, featuring a disubstituted imidazole ring with an amino group at the 5-position, suggests potential interactions with various biological targets. The presence of the 5-amino group is a key feature found in several biologically active molecules, including 5-aminoimidazole-4-carboxamide ribonucleoside (AICAR), known for its AMP-activated protein kinase (AMPK) activation and anti-inflammatory properties[3]. The dimethyl substitution on the imidazole ring may influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins.

Based on the activities of structurally similar compounds, 1,2-dimethyl-1H-Imidazol-5-amine is hypothesized to exhibit one or more of the following pharmacological effects:

• Anticancer Activity: Many imidazole derivatives have demonstrated potent anticancer effects through various mechanisms, including the induction of apoptosis and cell cycle arrest[4][5].

• Anti-inflammatory Activity: The 5-aminoimidazole moiety is a well-established pharmacophore in compounds with anti-inflammatory properties[3].

• Antimicrobial Activity: The imidazole ring is a core component of many antifungal and antibacterial agents[1][6].

• Neurological Activity: Imidazole-based compounds have been investigated as histamine H3 receptor antagonists for the treatment of neurological disorders[7][8].

The following sections will provide a comparative analysis of these potential activities, supported by experimental data from relevant imidazole derivatives.

Comparative Analysis of Anticancer Activity

The anticancer potential of imidazole derivatives is a significant area of research. These compounds have been shown to target various cancer cell lines through diverse mechanisms of action[9][10].

In Vitro Anticancer Activity Comparison

The following table summarizes the in vitro anticancer activity of selected imidazole derivatives, providing a benchmark for the potential efficacy of 1,2-dimethyl-1H-Imidazol-5-amine.

Compound/Derivative	Cancer Cell Line	IC50 Value	Mechanism of Action	Reference
Amide-imidazole conjugate	MCF-7 (Breast)	Not specified	Induces apoptosis and cell cycle arrest	[5]
Imidazole-Pyridine Hybrids (5a, 5c, 5d, 5e)	BT-474, MDA-MB-468 (Breast)	< 50 μM	Not specified	[11]
2,2′-(2-(3-(cyclopentyloxy)-4-methoxyphenyl)-1-isobutyl-1H-imidazole-4,5-diyl)dipyridine (NSC 771432)	A549 (Lung)	Not specified	Induces apoptosis and cellular senescence
Triazines with imidazole rings	U87-MG, HCT-116, MDA-MB-231, PC-3	10⁻⁷–10⁻⁸ M	Focal Adhesion Kinase (FAK) inhibition	[9]
Benzimidazothiazole derivative (Compound 25)	Various	%GI: 31.5-62.5%	Not specified

In Vivo Anticancer Efficacy

In vivo studies are crucial for validating the therapeutic potential of anticancer compounds. Below is a summary of in vivo data for a relevant imidazole derivative.

Compound/Derivative	Animal Model	Dosage	Outcome	Reference
Imidazole–Pyridine Hybrid	Ehrlich Ascites Carcinoma	50 mg/kg	~50% reduction in tumor size	[11]
Imidazole–Pyridine Hybrid	Ehrlich Ascites Carcinoma	250 mg/kg	~66% reduction in tumor size	[11]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 1,2-dimethyl-1H-Imidazol-5-amine or analogs) and a vehicle control. Incubate for a specified period (e.g., 48 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Analysis of Anti-inflammatory Activity

Imidazole-containing compounds have shown significant promise as anti-inflammatory agents, often through the modulation of key inflammatory pathways such as NF-κB and the inhibition of cyclooxygenase (COX) enzymes[10][12].

In Vitro Anti-inflammatory Activity Comparison

Compound/Derivative	Assay	% Inhibition / IC50	Mechanism of Action	Reference
Benzimidazothiazole derivative (Compound 25)	COX-1 Inhibition	72.19% / 0.044 µM	COX-1 Inhibition	[12]
Benzimidazothiazole derivative (Compound 25)	COX-2 Inhibition	87.46% / 4.52 nM	COX-2 Inhibition	[12]
Benzimidazothiazole derivative (Compound 29)	COX-1 Inhibition	72.07%	COX-1 Inhibition	[12]
Benzimidazothiazole derivative (Compound 29)	COX-2 Inhibition	87.38%	COX-2 Inhibition	[12]
5-aminoindazole	In vitro assays	Concentration-dependent inhibition	Inhibition of COX-2, pro-inflammatory cytokines, and free radicals	[13]
Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine	Heat-induced hemolysis of RBCs	93.9-95.2% inhibition at 200 mg/kg	Suppression of pro-inflammatory mediators	[14]

In Vivo Anti-inflammatory Efficacy

The carrageenan-induced paw edema model in rats is a widely used in vivo assay to screen for acute anti-inflammatory activity.

Compound/Derivative	Animal Model	Dosage	Outcome	Reference
Benzimidazothiazole derivatives	Carrageenan-induced paw edema in rats	Not specified	Significant anti-inflammatory activity	[12]
Substituted benzimidazole derivatives (3b and 3a)	Not specified	100 mg/kg	Significant anti-inflammatory effects	[15]
5-aminoindazole	Carrageenan-induced hind paw edema in rats	Dose-dependent	Inhibition of paw edema	[13]
Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine	Carrageenan-induced paw edema in rats	200 mg/kg	72.08-99.69% inhibition at 4th hour	[14]

Experimental Workflow: Carrageenan-Induced Paw Edema

Caption: Workflow for the carrageenan-induced paw edema assay.

Comparative Analysis of Antimicrobial Activity

The imidazole nucleus is a critical pharmacophore in numerous antimicrobial drugs. Derivatives of imidazole have demonstrated broad-spectrum activity against various bacterial and fungal strains[1][16].

In Vitro Antimicrobial Activity Comparison

Compound/Derivative	Target Microorganism	MIC (Minimum Inhibitory Concentration)	Reference
Azo-linked imidazo[1,2-a]pyridine (4e)	Gram-positive and Gram-negative bacteria	0.5–1.0 mg/mL	[17]
Azo-linked imidazo[1,2-a]pyridine (4e)	E. coli CTXM, K. pneumoniae NDM (resistant strains)	0.5–0.7 mg/mL	[17]
(Z)-5-amino-N'-aryl-1-methyl-1H-imidazole-4-carbohydrazonamides (2h, 2k, 2l)	Candida krusei, C. albicans	Not specified (potent activity)
Triazolyl imidazole	P. aeruginosa, A. niger, B. subtilis, S. epidermidis, C. albicans	Significant activity
Imidazole derivatives from carboxylic acid	B. subtilis, S. aureus, P. aeruginosa, E. coli, T. thermophilus	Bactericidal effect	[1]

Proposed Mechanism of Antimicrobial Action

The antimicrobial action of imidazole derivatives can occur through several mechanisms, including:

• Inhibition of Ergosterol Synthesis: A primary mechanism for antifungal imidazoles, leading to disruption of the fungal cell membrane[18].

• Generation of Reactive Oxygen Species (ROS): Some imidazole derivatives induce oxidative stress in microbial cells, leading to cell death[18].

• Interference with DNA Replication and Cell Wall Synthesis: Certain derivatives can disrupt essential cellular processes in bacteria[6].

Caption: Potential antimicrobial mechanisms of imidazole derivatives.

Comparative Analysis of Neurological Activity

Imidazole-based compounds are actively being investigated for their potential in treating neurological disorders. A key area of focus is the development of histamine H3 receptor antagonists, which have shown promise in preclinical models of various central nervous system conditions[19][20].

In Vitro and In Vivo Neurological Activity

Compound/Derivative	Target/Model	Activity/Outcome	Reference
4-[(1H-imidazol-4-yl)methyl]piperidine derivatives	Histamine H3 Receptor	Potent antagonists	[7]
(4-chloro-phenyl)-[2-(1-isopropyl-piperidin-4-ylmethoxy)-3-methyl-3H-imidazol-4-yl]-methanone 22	In vivo (brain uptake)	Significant brain uptake	[8]
Imidazole-free histamine H3 receptor antagonists	In vitro and in vivo	Nanomolar potency at human and guinea-pig histamine receptors	[20]
2-(benzo[b]thiophen-2-yl)-1H-imidazole (LSL33)	5xFAD mouse model of Alzheimer's	Ameliorated cognitive impairment and reduced neuroinflammation	[21]

Signaling Pathway: Histamine H3 Receptor Antagonism

Histamine H3 receptors are primarily presynaptic autoreceptors that regulate the release of histamine and other neurotransmitters. Antagonism of these receptors leads to increased neurotransmitter release, which can have therapeutic benefits in conditions characterized by neurotransmitter deficits.

Caption: Mechanism of action of histamine H3 receptor antagonists.

Conclusion and Future Directions

While direct experimental data for 1,2-dimethyl-1H-Imidazol-5-amine remains to be established, this comparative guide demonstrates the significant therapeutic potential of the broader imidazole class of compounds. The structural features of 1,2-dimethyl-1H-Imidazol-5-amine suggest that it is a promising candidate for investigation across multiple therapeutic areas, including oncology, inflammation, infectious diseases, and neurology.

Future research should focus on the synthesis and comprehensive in vitro and in vivo evaluation of 1,2-dimethyl-1H-Imidazol-5-amine. The experimental protocols and comparative data presented in this guide provide a solid foundation for designing these future studies. By leveraging the extensive knowledge base of imidazole pharmacology, researchers can efficiently explore the therapeutic utility of this and other novel imidazole derivatives.

References

• Serdaliyeva, D., Nurgozhin, T., Satbayeva, E., Khayitova, M., Seitaliyeva, A., & Ananyeva, L. (2022). Review of pharmacological effects of imidazole derivatives. International Journal of Health Sciences, 6(S2), 8448–8463. [Link]

• Dao, T. T., Nguyen, T. H., Le, T. H., Tran, T. D., & Thai, K. M. (2021). Imidazoles as potential anticancer agents. Future Medicinal Chemistry, 13(20), 1785-1804. [Link]

• Al-Absi, G. A., Al-Khdhair, S. A., & Al-Khdhair, S. A. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Journal of Inflammation Research, 14, 3653–3671. [Link]

• Abdel-Aziz, A. A.-M., El-Azab, A. S., ElTahir, K. E. H., & Al-Ghamdi, S. A. (2018). New benzimidazothiazole derivatives as anti-inflammatory, antitumor active agents: Synthesis, in-vitro and in-vivo screening and molecular modeling studies. Bioorganic Chemistry, 81, 546-559. [Link]

• Karim, M. R., Sarker, M. M. R., & Islam, M. R. (2018). Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1031-1052. [Link]

• Ben-M'barek, Y., et al. (2024). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. [Link]

• Srinivasan, S., et al. (2023). In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Frontiers in Pharmacology, 14, 1184852. [Link]

• Vaccaro, W. D., et al. (2006). Novel histamine H3 receptor antagonists based on the 4-[(1H-imidazol-4-yl)methyl]piperidine scaffold. Bioorganic & Medicinal Chemistry Letters, 16(2), 395-399. [Link]

• Giri, S., et al. (2011). Novel anti-inflammatory action of 5-aminoimidazole-4-carboxamide ribonucleoside with protective effect in dextran sulfate sodium-induced acute and chronic colitis. The Journal of Immunology, 186(8), 5007-5016. [Link]

• Azzam, S. H. S., & Pasha, M. A. (2023). A CONCISE REVIEW ON THE PREPARATION, BIOLOGICAL ACTIVITY AND MEDICINAL APPLICATIONS OF SUBSTITUTED IMIDAZOLES. European Journal of Pharmaceutical and Medical Research, 10(5), 234-245. [Link]

• Al-Ostath, A. I., et al. (2024). In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. Scientific Reports, 14(1), 2533. [Link]

• Costa, C., et al. (2020). Mechanism of Antifungal Activity by 5-Aminoimidazole-4-Carbohydrazonamide Derivatives against Candida albicans and Candida krusei. Molecules, 25(21), 5035. [Link]

• Unkovskyi, A. A., et al. (2020). Researches of the imidazole and indole derivatives cerebroprotective activity and its impact on effects of antidepressants. ResearchGate. [Link]

• O'Donovan, D. H., et al. (2023). The Synthesis and Biological Applications of the 1,2,3-Dithiazole Scaffold. Molecules, 28(7), 3163. [Link]

• Kumar, S., et al. (2023). Design synthesis and in vitro anticancer activity of novel imidazolyl benzoic acid derivatives. Journal of Chemistry Letters. [Link]

• Sadek, B., et al. (2016). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers in Neuroscience, 10, 48. [Link]

• Desai, K. R., & Mistry, K. R. (2008). Synthesis and Antimicrobial Activity of 5-Imidazolinone Derivatives. E-Journal of Chemistry, 5(3), 569-575. [Link]

• Kumar, S., et al. (2016). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. Journal of Clinical and Diagnostic Research, 10(9), FC01-FC05. [Link]

• Singh, S., & Kumar, V. (2017). Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Research & Reviews: Journal of Chemistry, 6(2), 1-15. [Link]

• Kumar, S., et al. (2016). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. Journal of Clinical and Diagnostic Research, 10(9), FC01-FC05. [Link]

• Bellaoui, B. M., et al. (2023). Imidazole Derivatives as Potential Therapeutic Agents. ResearchGate. [Link]

• LSL33 in a mouse model of AD (5xFAD). Preclinical Evaluation of an Imidazole-Linked Heterocycle for Alzheimer's Disease. [Link]

• van der Mey, D., et al. (2006). Histamine H3-receptor agonists and imidazole-based H3-receptor antagonists can be thermodynamically discriminated. British Journal of Pharmacology, 147(6), 664-675. [Link]

• Al-Ostath, A. I., et al. (2024). In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. ResearchGate. [Link]

• Al-Ghorbani, M., et al. (2023). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Molecules, 28(13), 5183. [Link]

• Sharma, G. V. M., et al. (2014). Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. MedChemComm, 5(11), 1751-1760. [Link]

• Jablonowski, J. A., et al. (2009). Novel imidazole-based histamine H3 antagonists. Bioorganic & Medicinal Chemistry Letters, 19(3), 903-907. [Link]

• Al-Majid, A. M., et al. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules, 28(11), 4349. [Link]

• Garg, A., et al. (2022). Overview on Biological Activities of Imidazole Derivatives. ResearchGate. [Link]

• Kumari, S., et al. (2023). Anticancer Activity of the Amide- Imidazole Compound on Cancer Cell Lines: An In-Vitro Study. Journal of Clinical and Diagnostic Research, 17(4), BC01-BC04. [Link]

• Kamal, A., & Ali, M. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 27(5), 1645. [Link]

• Thiamine. (2024, January 19). In Wikipedia. [Link]

• Al-Ostath, A. I., et al. (2023). Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo. ACS Omega, 8(43), 40788-40803. [Link]

• Morini, G., et al. (2009). In vitro and in vivo pharmacological analysis of imidazole-free histamine H3 receptor antagonists: promising results for a brain-penetrating H3 blocker with weak anticholinesterase activity. Naunyn-Schmiedeberg's Archives of Pharmacology, 380(2), 157-167. [Link]

Sources

• 1. clinmedkaz.org [clinmedkaz.org]
• 2. longdom.org [longdom.org]
• 3. Novel anti-inflammatory action of 5-aminoimidazole-4-carboxamide ribonucleoside with protective effect in dextran sulfate sodium-induced acute and chronic colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. jcdr.net [jcdr.net]
• 6. Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents [mdpi.com]
• 7. Novel histamine H3 receptor antagonists based on the 4-[(1H-imidazol-4-yl)methyl]piperidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel imidazole-based histamine H3 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Imidazoles as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. New benzimidazothiazole derivatives as anti-inflammatory, antitumor active agents: Synthesis, in-vitro and in-vivo screening and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema | MDPI [mdpi.com]
• 15. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanism of Antifungal Activity by 5-Aminoimidazole-4-Carbohydrazonamide Derivatives against Candida albicans and Candida krusei - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Multiple Targeting Approaches on Histamine H3 Receptor Antagonists [frontiersin.org]
• 20. In vitro and in vivo pharmacological analysis of imidazole-free histamine H3 receptor antagonists: promising results for a brain-penetrating H3 blocker with weak anticholinesterase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Preclinical Evaluation of an Imidazole-Linked Heterocycle for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

A Definitive Guide to the Structural Elucidation of 1,2-dimethyl-1H-Imidazol-5-amine Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is the bedrock of scientific advancement. In the realm of heterocyclic chemistry, 1,2-dimethyl-1H-imidazol-5-amine and its derivatives represent a scaffold of significant interest due to their prevalence in biologically active compounds.[1] However, their structural elucidation is not without its challenges, primarily due to the potential for tautomerism and the nuanced interpretation of spectroscopic data. This guide provides an in-depth comparison of the most effective analytical techniques for the definitive structural confirmation of these valuable compounds, grounded in experimental evidence and expert insights.

The Structural Conundrum: Tautomerism in Aminoidazoles

A critical consideration in the structural analysis of 1,2-dimethyl-1H-imidazol-5-amine derivatives is the potential for amino-imino tautomerism.[2][3][4] Tautomers are constitutional isomers that readily interconvert, often through the migration of a proton.[4][5] In the case of 5-aminoimidazoles, an equilibrium can exist between the aromatic amino form and a non-aromatic imino form. The position of this equilibrium can be influenced by factors such as the solvent, temperature, and the nature of substituents. This phenomenon can complicate the interpretation of spectroscopic data, as the observed spectra may represent an average of the contributing tautomers or a mixture of both.[6][7]

A Multi-Pronged Approach to Structural Verification

A robust and irrefutable structural assignment for 1,2-dimethyl-1H-imidazol-5-amine derivatives necessitates a synergistic approach, leveraging the strengths of multiple analytical techniques. No single method can provide a complete picture in all cases. This guide will focus on the "big three" of structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray Crystallography.

Workflow for Structural Confirmation

The following diagram illustrates a logical workflow for the comprehensive structural analysis of a novel 1,2-dimethyl-1H-imidazol-5-amine derivative.

Caption: A typical workflow for the synthesis and structural confirmation of novel chemical entities.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Solution-State Structure

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[8][9] For 1,2-dimethyl-1H-imidazol-5-amine derivatives, a combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is essential for unambiguous assignment.[10]

Key Diagnostic Signals:

• ¹H NMR: The single proton on the imidazole ring (H-4) typically appears as a singlet. The chemical shifts of the two methyl groups (N1-CH₃ and C2-CH₃) and the amine protons (-NH₂) are also diagnostic. In some substituted imidazole derivatives, the imidazole ring protons can appear in the range of 6.5-7.0 ppm.[11][12] The NH proton of the imidazole ring in some derivatives can be observed in the 11.0-12.0 ppm region.[11][12]

• ¹³C NMR: The chemical shifts of the imidazole ring carbons (C-2, C-4, and C-5) are highly informative. The presence of the N-methyl and C-methyl groups will also be evident.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Useful for identifying proton-proton coupling networks, although in the parent compound, only scalar coupling between the amine protons and potentially the H-4 proton might be observed.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons, allowing for the unambiguous assignment of the C-4/H-4 pair.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for establishing the connectivity of the molecule. Long-range correlations (2-3 bonds) between protons and carbons will definitively place the methyl groups and the amino group on the imidazole ring.

Expected HMBC Correlations for 1,2-dimethyl-1H-Imidazol-5-amine:

Caption: Key HMBC correlations for structural confirmation.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the purified derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).[10] The choice of solvent can be critical, as it may influence tautomeric equilibria.

• Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (≥400 MHz is recommended).

• Data Processing and Analysis: Process the spectra using appropriate software. Analyze the chemical shifts, coupling constants, and cross-peaks in the 2D spectra to assign all proton and carbon signals and establish the molecular connectivity.[10]

II. Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound.[8] High-resolution mass spectrometry (HRMS) is particularly valuable as it provides a highly accurate mass measurement, allowing for the confident determination of the molecular formula.

Key Applications:

• Molecular Ion Peak ([M+H]⁺): In electrospray ionization (ESI) or other soft ionization techniques, the protonated molecular ion is typically observed, confirming the molecular weight of the derivative. For 2-(2-Methyl-1H-imidazol-1-yl)ethanamine, a related compound, the expected [M+H]+ is approximately 126.11.[10]

• Fragmentation Pattern (MS/MS): Tandem mass spectrometry (MS/MS) involves the fragmentation of the molecular ion. The resulting fragmentation pattern can provide valuable structural information, helping to confirm the arrangement of substituents on the imidazole ring.[10]

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) with a small amount of formic acid to promote ionization.

• Data Acquisition: Infuse the sample into an ESI-TOF or Orbitrap mass spectrometer and acquire data in positive ion mode. Perform an MS/MS experiment by selecting the molecular ion of interest for collision-induced dissociation (CID).

• Data Analysis: Determine the accurate mass of the molecular ion and use it to calculate the elemental composition. Analyze the fragmentation pattern to identify characteristic losses that support the proposed structure.

III. X-ray Crystallography: The Unambiguous Gold Standard

For compounds that can be crystallized, single-crystal X-ray crystallography provides the most definitive structural evidence.[13][14][15] This technique yields a three-dimensional model of the molecule in the solid state, providing precise information on bond lengths, bond angles, and stereochemistry.[13] It can also unequivocally resolve any ambiguities arising from tautomerism in the solid state.[14]

Why it is Definitive:

• Direct Visualization: Provides a direct image of the molecular structure.

• Absolute Configuration: Can determine the absolute stereochemistry of chiral molecules.

• Intermolecular Interactions: Reveals information about how molecules pack in the crystal lattice, including hydrogen bonding.

Experimental Protocol: X-ray Crystallography

• Crystallization: Grow single crystals of the derivative suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).[13][16]

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.[13]

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, resulting in a detailed 3D model of the molecule.[16]

Comparison of Analytical Techniques

Feature	NMR Spectroscopy	Mass Spectrometry	X-ray Crystallography
Primary Information	Connectivity, stereochemistry in solution	Molecular weight, elemental formula, fragmentation	3D structure, bond lengths/angles in solid state
Sample State	Solution	Solution or solid	Single crystal
Strengths	Excellent for detailed structural elucidation in solution; non-destructive.	High sensitivity; provides accurate molecular formula.	Unambiguous structure determination; absolute configuration.
Limitations	Can be complex to interpret; may not distinguish tautomers if interconversion is fast.	Provides limited connectivity information.	Requires high-quality single crystals, which can be difficult to obtain.
Application to Tautomerism	May show averaged signals or a mixture of tautomers.	Can sometimes distinguish tautomers if they have different fragmentation patterns.	Provides the structure of the tautomer present in the crystal.

Conclusion

The structural confirmation of 1,2-dimethyl-1H-imidazol-5-amine derivatives requires a meticulous and multi-faceted analytical approach. While NMR spectroscopy provides the foundational understanding of the molecule's structure in solution, high-resolution mass spectrometry is crucial for confirming the elemental composition. For ultimate, unambiguous proof, particularly when tautomerism is a concern, single-crystal X-ray crystallography stands as the definitive technique. By integrating the data from these powerful methods, researchers can confidently assign the structure of their compounds, paving the way for further investigation into their biological activities and potential therapeutic applications.

References

• Mechanistic Insights into AsIII S-Adenosylmethionine Methyltransferase with Selenoimidazolium-Based Methylating Agents - ACS Publications. (2025, December 20).
• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - MDPI. (n.d.).
• 1 - BJOC - Search Results. (n.d.).
• Amino-imino adenine tautomerism induced by the cooperative effect between metal ion and H2O/NH3 - PubMed. (2012, November 26).
• An In-depth Technical Guide on the X-ray Crystal Structure of Fused Imidazole Derivatives - Benchchem. (n.d.).
• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC - NIH. (2025, March 21).
• First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives - MDPI. (n.d.).
• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. (n.d.).
• 22.1: Keto-Enol Tautomerism - Chemistry LibreTexts. (2023, January 29).
• (PDF) Synthesis, Characterizations, and Quantum Chemical Investigations on Imidazo[1,2-a]pyrimidine-Schiff Base Derivative: (E) - ResearchGate. (2023, December 15).
• (IUCr) Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). (n.d.).
• Keto-Enol Tautomerism : Key Points - Master Organic Chemistry. (2022, June 21).
• 13 C- and 1 H-NMR signals of N-substituted imidazole were unambiguously assigned. (n.d.).
• Physical and Structural Characterization of Biofield Treated Imidazole Derivatives. (2015, August 26).
• Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative - IJFMR. (n.d.).
• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed Central. (2025, November 16).
• 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization - MDPI. (2020, August 19).
• keto-enol & other tautomer pairs - YouTube. (2020, February 22).
• Synthesis and Structure of Novel Hybrid Compounds Containing Phthalazin-1(2H)-imine and 4,5-Dihydro-1H-imidazole Cores and Their Sulfonyl Derivatives with Potential Biological Activities. (n.d.).
• Protein X-ray Crystallography and Drug Discovery - PMC - NIH. (2020, February 25).
• 9.8c Keto Enol Tautomerization - YouTube. (2018, September 13).
• synthesis, x-ray crystallography, hirshfeld surface and 3d energy framework analysis of two imidazole derivatives - ResearchGate. (2025, December 20).
• Observed versus Predicted Reactivity, Selectivity, and Mechanism of Iridium Catalysts with Pyridyl Carbene Ligands for the Borylation of C–H Bonds - ACS Publications. (2026, January 23).
• Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole - NIH. (n.d.).
• Identification of 2-(2-Methyl-1H-imidazol-1-yl)ethanamine in Chemical Libraries for Drug Discovery - Benchchem. (n.d.).
• From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution - PMC - PubMed Central. (2017, April 10).

Sources

• 1. ijfmr.com [ijfmr.com]
• 2. Amino-imino adenine tautomerism induced by the cooperative effect between metal ion and H2O/NH3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. Protein X-ray Crystallography and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]